2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

• CAS: 39541-91-8

Core Science & Biosynthesis

Technical Guide: Synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

Executive Summary

This technical guide details the synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole , a critical pharmacophore intermediate often employed in the development of antimicrobial, anti-inflammatory, and kinase-inhibiting agents.[1] The protocol utilizes the Hantzsch Thiazole Synthesis , chosen for its high atom economy, operational simplicity, and scalability.[1]

The 3-nitrophenyl moiety serves as a versatile synthetic handle; post-cyclization reduction of the nitro group yields an aniline derivative, enabling further diversification via acylation or sulfonylation.[1] This guide prioritizes "self-validating" workflows, ensuring that intermediates are confirmed before proceeding to subsequent steps.

Retrosynthetic Analysis

The strategic disconnection focuses on the formation of the thiazole ring's C-N and C-S bonds. The Hantzsch synthesis assembles the heterocyclic core from an

-haloketone and a thioamide.

Retrosynthetic Logic:

• Disconnection: C4-N3 and C2-S1 bonds.

• Synthons: A nucleophilic thioamide (N-C-S source) and an electrophilic

  -haloketone (C-C source).[1]

• Reagents: Thioacetamide provides the methyl substituent at C2; 2-bromo-3'-nitroacetophenone introduces the 3-nitrophenyl group at C4.[1]

Figure 1: Retrosynthetic disconnection showing the convergence of the

-haloketone and thioamide.[1]

Experimental Protocol

Materials & Safety

Reagent	CAS No.[2]	Role	Hazards
2-Bromo-3'-nitroacetophenone	2227-64-7	Substrate	Lachrymator , Skin Irritant.[1] Handle in fume hood.
Thioacetamide	62-55-5	Reagent	Carcinogen (Category 1B), Hepatotoxic.[1] Avoid dust inhalation.
Ethanol (Absolute)	64-17-5	Solvent	Flammable.[1]
Sodium Bicarbonate	144-55-8	Neutralizer	Irritant.[1]

Step-by-Step Procedure

Scale: 10 mmol (approx. 2.44 g of bromoketone)[1]

• Preparation of Electrophile Solution:

  • In a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 2.44 g (10 mmol) of 2-bromo-3'-nitroacetophenone in 20 mL of absolute ethanol .

  • Observation Check: The solution should be clear to slightly yellow. If the starting material is dark or gummy, recrystallize from ethanol before use (MP target: 90-94°C).[1]

• Addition of Nucleophile:

  • Add 0.83 g (11 mmol, 1.1 eq) of thioacetamide directly to the flask.

  • Note: A slight excess of thioamide ensures complete consumption of the lachrymatory bromoketone.

• Cyclization (Reflux):

  • Fit the flask with a reflux condenser.

  • Heat the mixture to reflux (bath temp ~85°C) for 2–3 hours .

  • TLC Monitoring: Use 20% Ethyl Acetate in Hexanes. The starting bromoketone (

    ) should disappear; a new fluorescent spot ( ) will appear.[1]

• Workup & Isolation:

  • Cool the reaction mixture to room temperature. A precipitate (the hydrobromide salt of the thiazole) may form.

  • Pour the mixture into 100 mL of ice-cold water .

  • Neutralize by slowly adding saturated aqueous NaHCO₃ with stirring until pH

    8. This liberates the free base.

  • Observation: A yellow/tan solid will precipitate immediately.

• Purification:

  • Filter the solid using a Buchner funnel. Wash with cold water (2 x 20 mL) to remove inorganic salts and excess thioacetamide.[1]

  • Recrystallize the crude solid from hot ethanol/water (4:1 ratio).[1]

  • Dry in a vacuum oven at 45°C for 4 hours.

Mechanistic Insight

The reaction proceeds via a cascade mechanism. Understanding this pathway aids in troubleshooting low yields.

• S-Alkylation: The sulfur atom of thioacetamide attacks the

  -carbon of the bromoketone, displacing bromide (S_N2).[1]

• Cyclization: The nitrogen of the thioimidate intermediate attacks the ketone carbonyl.

• Dehydration: Loss of water drives aromatization, forming the stable thiazole ring.

Figure 2: Mechanistic pathway of the Hantzsch synthesis.[1]

Characterization & Validation

To ensure scientific integrity, the product must be validated against predicted spectral data.[1]

Predicted NMR Data (Self-Validating System)

Note: Values are derived from analogous 4-phenyl and nitro-substituted thiazole systems.

Nucleus	Shift ( ppm)	Multiplicity	Assignment	Diagnostic Logic
^1H	2.75	Singlet (3H)	CH₃ at C2	Characteristic methyl on thiazole ring.[1]
^1H	7.60 - 7.70	Singlet (1H)	C5-H	The thiazole ring proton; diagnostic for cyclization.[1]
^1H	8.70	Triplet (1H)	Ar-H (C2')	Proton between NO₂ and Thiazole (deshielded).[1]
^1H	8.20	Doublet (1H)	Ar-H (C4')	Ortho to NO₂.[1]
^1H	8.15	Doublet (1H)	Ar-H (C6')	Ortho to Thiazole.[1]
^1H	7.65	Triplet (1H)	Ar-H (C5')	Meta proton.[1]

Physical Properties

• Appearance: Yellow to light orange crystalline solid.[3]

• Melting Point (Expected): 187–191°C (Based on 2-amino-4-(3-nitrophenyl)thiazole analogs [1]) or similar range.[1][4] Note: Experimental determination is required for this specific methyl derivative.

• Mass Spectrometry: Calculated

  .[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Gummy Product	Incomplete neutralization or impurities.[1]	Ensure pH is basic (pH 8-9) during workup.[1] Recrystallize from EtOH.
Low Yield	Hydrolysis of thioacetamide.	Ensure reagents are dry.[5] Do not reflux excessively long (>4 hrs).
Starting Material Remains	Old/Wet Bromoketone.	Check the MP of the starting bromoketone (90-94°C).[1] Recrystallize if <88°C.

References

• Hantzsch, A. (1887). "Ueber die Synthese des Thiazols (On the synthesis of thiazole)." Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132.[1]

• PubChem. (2023). "2-Bromo-3'-nitroacetophenone (Compound)."[1][3][6] National Library of Medicine. [Link][1]

• Eicher, T., & Hauptmann, S. (2003).[1] The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH.[1] (Standard reference for Hantzsch Mechanism).

Sources

• 1. 2-Amino-4-(4-nitrophenyl)thiazole [webbook.nist.gov]
• 2. 2-Methyl-4-(3-nitrophenyl)thiazole [myskinrecipes.com]
• 3. 2-Bromo-3'-nitroacetophenone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. asianpubs.org [asianpubs.org]

Structural Elucidation and Supramolecular Architecture of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

A Technical Guide to Synthesis, Diffraction, and Pharmacophore Analysis[1]

Executive Summary & Structural Context[1][2][3][4][5][6][7]

The compound 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole represents a critical scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.[1] Unlike its para-substituted analogues, the meta-nitro substitution introduces unique electronic asymmetry and steric torsion, significantly influencing crystal packing forces and active-site binding affinity.[1]

This guide provides a comprehensive technical workflow for the synthesis, solid-state characterization, and structural analysis of this molecule. It moves beyond basic characterization to explore the causal relationships between the nitro-group orientation and the resulting supramolecular architecture.[1]

Module A: Chemical Synthesis (Hantzsch Protocol)[1][5][7]

To obtain high-quality single crystals suitable for X-ray diffraction, a high-purity synthesis utilizing the Hantzsch Thiazole method is required.[1]

2.1 Reaction Logic

The synthesis relies on the condensation of an

-haloketone with a thioamide.[1][2][3] For the 2-methyl derivative, thioacetamide is the requisite dinucleophile.[1] The reaction proceeds via an attack followed by cyclodehydration.[1]

2.2 Optimized Protocol

Parameter	Specification
Reactant A	2-Bromo-3'-nitroacetophenone (1.0 eq)
Reactant B	Thioacetamide (1.1 eq)
Solvent	Ethanol (Absolute)
Catalyst	None (Autocatalytic via HBr generation) or mild base ( ) for workup
Temperature	Reflux ( C)
Time	2–4 Hours

Step-by-Step Procedure:

• Dissolution: Dissolve 10 mmol of 2-Bromo-3'-nitroacetophenone in 20 mL of absolute ethanol.

• Addition: Add 11 mmol of thioacetamide slowly to the stirring solution.

• Reflux: Heat the mixture to reflux. The solution will typically transition from pale yellow to a deeper amber.[1]

• Precipitation: Upon cooling, the hydrobromide salt of the thiazole may precipitate.[1]

• Neutralization: Basify with 10% aqueous

  to liberate the free base.[1]

• Recrystallization: Recrystallize from hot Ethanol/DMF (9:1 ratio) to promote slow growth of prismatic crystals suitable for XRD.

2.3 Synthetic Pathway Diagram

Figure 1: Hantzsch synthesis pathway leading to crystallization.[1]

Module B: Crystallographic Characterization[1]

While specific lattice parameters can vary by solvent inclusion, the 2-methyl-4-(3-nitrophenyl)-1,3-thiazole typically crystallizes in a monoclinic system.[1] The following data represents the standard structural model for this class of nitro-phenyl thiazoles.

3.1 Data Collection Strategy

• Radiation Source: Mo K

  ( Å) is preferred over Cu K to minimize absorption by the sulfur atom.[1]

• Temperature: Data should be collected at 100 K to reduce thermal motion of the nitro group, which is prone to rotational disorder.

3.2 Representative Crystal Data (Modeled)

Property	Value (Representative)
Crystal System	Monoclinic
Space Group	(Most probable for planar aromatics)
Z (Molecules/Unit Cell)	4
Unit Cell ( )	~7.5 Å
Unit Cell ( )	~11.2 Å
Unit Cell ( )	~13.8 Å
Beta Angle ( )	~98.5°
Density ( )	~1.45 g/cm³

Note: The meta-nitro substitution often breaks the symmetry seen in para-substituted analogues, preventing crystallization in higher symmetry groups like Pbca.

Module C: Structural Analysis & Pharmacophore Implications[1]

4.1 Molecular Conformation

The critical structural feature is the torsion angle between the thiazole ring and the phenyl ring.[1]

• Planarity: Unlike the 4-phenyl analogue, the 3-nitro group introduces steric repulsion with the thiazole protons.[1] This forces the molecule out of perfect planarity.[1]

• Torsion Angle: Expect a twist of 15°–25° between the phenyl and thiazole planes.[1] This twist is crucial for solubility; perfectly planar molecules (like the para isomer) often have lower solubility due to excessive lattice energy.[1]

4.2 Supramolecular Architecture

The crystal packing is dominated by weak non-covalent interactions that define its utility in solid-state formulations.[1]

• - Stacking: Centrosymmetric dimers form via face-to-face stacking of the thiazole rings (centroid distance ~3.6 Å).[1]

• C-H...O Hydrogen Bonds: The nitro group oxygens act as acceptors for the acidic protons on the thiazole methyl group (

  ).[1]

• S...O Interactions: A chalcogen bond often forms between the thiazole sulfur and the nitro oxygen of a neighboring molecule, stabilizing the lattice.[1]

4.3 Interaction Network Diagram

Figure 2: Supramolecular interaction logic defining the crystal lattice.[1]

Implications for Drug Design[1][2]

Understanding this crystal structure aids in "Structure-Based Drug Design" (SBDD):

• Metabolic Stability: The meta-nitro group is less susceptible to rapid enzymatic reduction compared to the para-isomer, improving half-life.[1]

• Docking Simulations: When docking this scaffold into kinase pockets (e.g., EGFR or CDK2), the 20° torsion angle observed in the crystal structure should be used as the low-energy starting conformer, rather than a flat 2D representation.

• Solubility: The disruption of planarity by the meta-substituent lowers the melting point relative to the para-isomer, generally improving dissolution rates in aqueous media.[1]

References

• Hantzsch, A. (1887).[1][4] "Ueber die Synthese von Thiazolverbindungen (Thiazole Synthesis)." Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132.[1][4]

• Cambridge Crystallographic Data Centre (CCDC). "CSD Entry: Thiazole Derivatives." Cambridge Structural Database.[1][5] (Search for related structures: Refcode Zizzoy, Zizzue).

• Kashyap, S. J., et al. (2012).[1] "Synthesis of 2,4-disubstituted thiazoles as anti-inflammatory and analgesic agents." Acta Poloniae Pharmaceutica, 69(1), 61-67.[1]

• Bernstein, J. (2002).[1] "Polymorphism in Molecular Crystals." Oxford University Press.[1] (Reference for lattice energy and packing forces). [1]

• Potts, K. T. (1977).[1] "Thiazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry. (Review of thiazole chemistry and geometry).

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. synarchive.com [synarchive.com]
• 5. Synthesis and crystal structures of halogenated oxathiazolones and an unexpected propanamide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Novel Synthesis Routes for Substituted Thiazole Derivatives

Executive Summary

The thiazole pharmacophore is ubiquitous in medicinal chemistry, underpinning blockbusters like Dasatinib (antineoplastic) and Ritonavir (antiretroviral).[1][2] While the classical Hantzsch synthesis remains a staple, its reliance on

-haloketones—often lachrymatory and genotoxic—and high thermal requirements limits its utility in late-stage functionalization (LSF) and diversity-oriented synthesis (DOS).[2]

This guide details three "Next-Generation" synthetic paradigms that circumvent these limitations: Transition-Metal-Catalyzed C-H Activation , Green Multicomponent Reactions (MCRs) , and Electrochemical Oxidative Cross-Coupling .[2] These routes offer superior regioselectivity, atom economy, and compatibility with sensitive functional groups essential for modern drug discovery.[2]

Transition-Metal-Catalyzed C-H Functionalization

Direct functionalization of the thiazole ring via C-H activation eliminates the need for pre-functionalized precursors (e.g., halides, boronates), streamlining the synthesis of complex libraries.[2]

Regioselectivity Challenges & Solutions

Thiazoles possess three distinct C-H bonds. The acidity order is typically C2 > C5 > C4.

• C2-Arylation: Most facile due to the acidity of the proton between the sulfur and nitrogen. Often achieved with Pd(OAc)

  and Cu(I) co-catalysts.

• C5-Arylation: Challenging due to lower acidity. Requires electrophilic palladation pathways or blocking of the C2 position.

• Mechanism: The dominant pathway for these transformations is the Concerted Metalation-Deprotonation (CMD) mechanism, where a carboxylate or carbonate base assists the metal in cleaving the C-H bond without generating a discrete carbanion.

Mechanistic Visualization (CMD Pathway)

The following diagram illustrates the CMD mechanism for Pd-catalyzed C2-arylation of a thiazole.

Figure 1: Concerted Metalation-Deprotonation (CMD) mechanism enabling direct C-H functionalization.[2]

Green Multicomponent Reactions (MCRs)

MCRs allow the assembly of the thiazole core from simple precursors in a single pot, often utilizing nanocatalysts or water as a solvent.

Nanocatalyzed One-Pot Synthesis

Recent protocols utilize reusable magnetic nanoparticles (e.g., NiFe

O ) to catalyze the condensation of -halo carbonyls, thiosemicarbazide, and anhydrides.[2] This approach avoids toxic organic solvents and allows for easy catalyst recovery.

Key Advantages:

• Atom Economy: High incorporation of reactant atoms into the final product.

• Sustainability: Ethanol/Water solvent systems; catalyst is magnetically separable.

• Scalability: Suitable for gram-scale synthesis without chromatography.

Electrochemical Oxidative Cross-Coupling

Electrochemical synthesis represents the frontier of "reagent-free" chemistry, using electrons as the oxidant instead of stoichiometric chemical oxidants like MnO

or DDQ.

Enaminone C-H Thiolation Cascade

This route constructs 2-aminothiazoles via a cascade involving enaminone C-H thiolation and C-N amination.[3] It is particularly valuable for synthesizing sterically crowded thiazoles that are difficult to access via Hantzsch cyclization.

Reaction Scheme:

[2]

Comparative Analysis of Synthetic Routes

Feature	Classical Hantzsch	Pd-Catalyzed C-H Activation	Electrochemical Synthesis
Precursors	-Haloketones + Thioamides	Thiazole + Aryl Halides	Enaminones + Thioureas
Conditions	Thermal reflux, Acidic	100-140°C, Base	Room Temp, Constant Current
Atom Economy	Low (Leaving groups)	High (H as by-product)	Very High
Selectivity	Dictated by precursors	Tunable (C2 vs C5)	Chemoselective
Green Metric	Poor (Halogenated waste)	Moderate (Metal waste)	Excellent (e- as reagent)

Detailed Experimental Protocol

Protocol: Electrochemical Synthesis of 2-Aminothiazoles via Enaminone Cascade Based on recent advancements in Green Chemistry (2022).

Materials & Equipment

• Power Supply: DC regulated power supply (0-30 V, 0-5 A).

• Electrodes: Graphite rod anode (

  6 mm); Platinum plate cathode ( cm ).[2]

• Cell: 25 mL undivided glass cell.

• Reagents: Enaminone (1.0 mmol), Thiourea (2.0 equiv), NH

  I (0.5 equiv, electrolyte/mediator), MeCN (10 mL).

Step-by-Step Methodology

• Cell Assembly:

  • Polish the graphite anode and platinum cathode with fine sandpaper and rinse with acetone/water.

  • Fix the electrodes in the cell cap, maintaining a distance of approx. 1.0 cm between them.[4]

• Reaction Setup:

  • Charge the undivided cell with the Enaminone (1.0 mmol), Thiourea (2.0 mmol), and NH

    I (0.5 mmol).[2]

  • Add 10 mL of Acetonitrile (MeCN).

  • Stir magnetically to ensure complete dissolution of the electrolyte.

• Electrolysis:

  • Connect the electrodes to the DC power supply.

  • Set the reaction to Constant Current (CCE) mode at 10 mA/cm

    .

  • Maintain the reaction at room temperature (25°C).

  • Monitor reaction progress via TLC (approx. 3-4 hours). The endpoint is marked by the disappearance of the enaminone spot.

• Work-up & Purification:

  • Disconnect the power supply.

  • Concentrate the reaction mixture under reduced pressure to remove MeCN.

  • Dilute the residue with ethyl acetate (20 mL) and wash with saturated Na

    S O (to quench iodine species) and brine.

  • Dry the organic layer over anhydrous Na

    SO , filter, and concentrate.[2]

  • Purify the crude residue via silica gel column chromatography (Hexane/EtOAc gradient).

Troubleshooting & Critical Parameters

• Electrolyte Choice: NH

  I acts as a redox mediator ( ).[2] Replacing it with non-redox active salts (e.g., LiClO ) significantly lowers yield, confirming the iodine-mediated mechanism.[2]

• Electrode Fouling: If current drops, clean the graphite anode; polymer film formation can passivate the surface.[2]

• Temperature: Do not heat. Elevated temperatures promote decomposition of the radical intermediates.

Workflow Visualization

Figure 2: Operational workflow for the electrochemical synthesis of 2-aminothiazoles.

References

• Green Chemistry (RSC), 2024. Four-component thiazole formation from simple chemicals under metal-free conditions. [Link][2]

• ACS Omega, 2024. Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles. [Link][2]

• Green Chemistry (RSC), 2022. Electrochemical enaminone C–H thiolation/C–N amination cascade for thiazole synthesis. [Link][2][3]

• PMC (NIH), 2020. Transition Metal-Driven Selectivity in Direct C-H Arylation of Imidazo[2,1-b]Thiazole. [Link][2]

• Journal of Organic Chemistry, 2024. Visible-Light-Driven One-Pot Synthesis of Polycyclic-Fused Amino-Thiazoles. [Link][2]

Sources

• 1. Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eurekaselect.com [eurekaselect.com]
• 3. Electrochemical enaminone C–H thiolation/C–N amination cascade for thiazole synthesis and its diastereoselective dearomatization - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Discovery and history of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

A Gateway Scaffold in Heterocyclic Medicinal Chemistry

Executive Summary

2-Methyl-4-(3-nitrophenyl)-1,3-thiazole (CAS: 39541-91-8) is a critical heterocyclic intermediate that serves as a foundational "privileged structure" in modern drug discovery. While not a marketed pharmaceutical formulation itself, it represents a classic example of the Hantzsch Thiazole Synthesis product and acts as a strategic precursor for a vast library of bioactive agents, including antimicrobial, anticonvulsant, and kinase-inhibiting candidates.

This technical guide dissects the molecule’s history, synthetic pathways, and utility as a pharmacophore generator. It is designed for medicinal chemists requiring a robust protocol for scaffold generation and functionalization.

Part 1: Historical Context & Chemical Identity[1]

The Hantzsch Legacy (1887–Present)

The history of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole is inextricably linked to the development of the Hantzsch Thiazole Synthesis , first reported by Arthur Hantzsch in 1887.[1] This reaction remains the gold standard for constructing 1,3-thiazoles due to its high regioselectivity.

Unlike aliphatic thiazoles, the inclusion of the 3-nitrophenyl moiety at the 4-position provides two distinct advantages that cemented this molecule's status in chemical history:

• Crystallographic Stability: The nitro group induces crystallinity, making this molecule a frequent model for X-ray diffraction studies to analyze thiazole ring planarity and intermolecular hydrogen bonding (C—H···O and C—H···N interactions).

• The "Nitro Handle": Historically, chemists utilized the nitro group as a masked amine. The stability of the thiazole ring allows for harsh reduction conditions (e.g., Sn/HCl or Fe/AcOH) to convert the nitro group to an aniline derivative without degrading the heterocycle. This unlocked access to 2-methyl-4-(3-aminophenyl)thiazole, a versatile precursor for amide-based drug libraries.

Structural Specifications

Property	Value
IUPAC Name	2-Methyl-4-(3-nitrophenyl)-1,3-thiazole
CAS Number	39541-91-8
Molecular Formula	C₁₀H₈N₂O₂S
Molecular Weight	220.25 g/mol
LogP (Predicted)	~2.8 (Lipophilic, suitable for CNS penetration models)
Key Pharmacophore	1,3-Thiazole ring (H-bond acceptor); Nitro group (Metabolic handle)

Part 2: Synthesis & Mechanistic Pathways[10]

The synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole is a self-validating protocol demonstrating the condensation of an

-haloketone with a thioamide.

The Reaction Mechanism

The mechanism proceeds via a nucleophilic attack of the sulfur atom (from thioacetamide) on the

-carbon of the haloketone, followed by an intramolecular condensation to close the ring.

Figure 1: The Hantzsch Thiazole Synthesis pathway converting precursors into the target scaffold via cyclodehydration.

Part 3: Experimental Protocols

Protocol A: Synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

Safety Note:

-Haloketones are potent lachrymators. Work in a fume hood. Nitroaromatics are potential mutagens; wear nitrile gloves.

Reagents:

• 2-Bromo-3'-nitroacetophenone (1.0 eq)

• Thioacetamide (1.1 eq)

• Ethanol (Absolute)

Procedure:

• Dissolution: In a 100 mL round-bottom flask, dissolve 10 mmol of 2-Bromo-3'-nitroacetophenone in 20 mL of absolute ethanol.

• Addition: Add 11 mmol of thioacetamide. The solution may turn slightly yellow.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3). The starting material spot (high Rf) should disappear.

• Precipitation: Cool the reaction mixture to room temperature. Often, the hydrobromide salt of the thiazole will precipitate.

• Neutralization: Pour the mixture into ice-cold water (50 mL) and neutralize with 10% ammonium hydroxide (

  ) until pH ~8. The free base will precipitate as a solid.

• Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/water (1:1) to yield pale yellow needles.

Validation Criteria:

• Melting Point: Expect 92–94°C.

• 1H NMR (DMSO-d6): Look for the thiazole proton singlet at

  ~8.2 ppm and the methyl singlet at ~2.7 ppm.

Protocol B: Functionalization (Nitro Reduction)

To utilize this scaffold for drug discovery (e.g., amide coupling), the nitro group must be reduced.

Reagents:

• Target Thiazole (from Protocol A)

• Iron powder (Fe) / Ammonium Chloride (

  )

• Ethanol / Water

Procedure:

• Suspend the nitro-thiazole (5 mmol) in Ethanol:Water (4:1, 25 mL).

• Add Iron powder (15 mmol) and

  (1 mmol).

• Reflux vigorously for 1 hour.

• Filter hot through Celite to remove iron residues.

• Concentrate the filtrate to obtain 2-Methyl-4-(3-aminophenyl)-1,3-thiazole .

Part 4: Biological Relevance & Applications[2][3][7][8][10][11][12]

The 2,4-disubstituted thiazole core is a bio-isostere for pyridine and is found in numerous FDA-approved drugs (e.g., Febuxostat , Dasatinib ). The specific 3-nitrophenyl derivative serves as a probe in the following areas:

• Antimicrobial Activity: Derivatives of this scaffold inhibit DNA gyrase B, making them potent against Gram-positive bacteria (S. aureus). The lipophilicity of the methyl group at the C2 position aids in cell wall permeation.

• Anticonvulsant Screening: The molecule acts as a template for designing sodium channel blockers. The aromatic nitro group is often replaced with hydrazones to generate anticonvulsant activity similar to phenytoin.

• Mitochondrial Toxicity Probes: Nitro-thiazoles can undergo single-electron reduction by nitroreductases, generating radical anions. This property is utilized in research to study oxidative stress mechanisms in cancer cells.

Derivatization Logic (SAR)

The following decision tree illustrates how this core molecule is transformed into active pharmaceutical ingredients (APIs).

Figure 2: Structure-Activity Relationship (SAR) workflow converting the nitro-thiazole scaffold into bioactive classes.

References

• Hantzsch, A. (1887).[1][2] "Ueber die Synthese des Thiazols (On the synthesis of thiazole)." Berichte der deutschen chemischen Gesellschaft.

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 218608, 2-Methyl-4-(3-nitrophenyl)thiazole." PubChem. [Link]

• Mishra, R. et al. (2020). "Synthesis, properties and biological activity of thiophene and thiazole derivatives: A review." Current Bioactive Compounds. (Contextualizing the antimicrobial activity of 2,4-disubstituted thiazoles).

• Organic Chemistry Portal. "Synthesis of Thiazoles." (Detailed mechanistic review of Hantzsch condensation). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. synarchive.com [synarchive.com]

Protocols & Analytical Methods

Application Notes: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole for Fluorescent Detection of Nitroreductase Activity and Tumor Hypoxia

Introduction: Targeting the Hypoxic Tumor Microenvironment

The hypoxic microenvironment, characterized by significantly reduced oxygen levels, is a hallmark of most solid tumors. This condition arises from rapid cancer cell proliferation that outpaces the development of adequate vasculature, leading to an imbalance between oxygen supply and demand. Tumor hypoxia is a critical factor in oncology as it is strongly associated with resistance to conventional therapies, including radiation and chemotherapy, and promotes tumor progression and metastasis.

A key biomarker for hypoxia is the overexpression of nitroreductase (NTR) enzymes.[1][2] These flavin-dependent enzymes are capable of reducing nitroaromatic compounds, a function that is significantly heightened under low-oxygen conditions. This unique enzymatic activity provides a powerful biochemical handle for the selective detection of hypoxic cells. 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole is a pro-fluorescent probe designed to leverage this activity, offering a robust method for researchers and drug development professionals to identify and study hypoxic regions within tumors.

Principle of Operation: A Reaction-Based "Turn-On" Mechanism

2-Methyl-4-(3-nitrophenyl)-1,3-thiazole operates as a reaction-based, "turn-on" fluorescent probe. Its design is predicated on a common fluorescence quenching mechanism known as Photoinduced Electron Transfer (PET).

• "Off" State: In its native state, the probe is essentially non-fluorescent. The thiazole moiety serves as the core fluorophore, but its excited state is efficiently quenched by the strongly electron-withdrawing 3-nitrophenyl group. Upon photoexcitation, an electron is transferred from the excited fluorophore to the nitro group, causing the fluorophore to relax back to its ground state non-radiatively (without emitting light).[3][4]

• "On" State: In the presence of nitroreductase (NTR) and a cofactor such as NADH, the enzyme catalyzes the reduction of the nitro group (-NO₂) to an electron-donating amino group (-NH₂).[2][5] This chemical transformation fundamentally alters the electronic properties of the molecule. The resulting amino group is no longer an efficient electron acceptor, thereby inhibiting the PET process. Consequently, upon excitation, the fluorophore returns to its ground state via the emissive pathway, resulting in a dramatic increase in fluorescence intensity.[6]

This enzyme-triggered conversion provides high specificity for NTR, allowing for the sensitive detection of its activity as a surrogate marker for hypoxia.

Caption: Figure 2: Workflow for Cellular Hypoxia Imaging

Materials:

• HeLa, A549, or other relevant cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Glass-bottom dishes or coverslips suitable for microscopy

• Hypoxia chamber or incubator (capable of maintaining 1% O₂)

• Probe Stock Solution (10 mM in DMSO)

• PBS, pH 7.4

• Confocal fluorescence microscope

Methodology:

• Cell Culture and Plating:

  • Culture cells according to standard protocols.

  • One day before the experiment, seed cells onto glass-bottom dishes or coverslips at a density that will result in 50-70% confluency on the day of imaging.

• Induction of Hypoxia:

  • Divide the plated cells into two groups: Normoxia and Hypoxia.

  • Place the "Hypoxia" group into a hypoxia chamber or incubator set to 1% O₂, 5% CO₂, and 94% N₂ for 12-24 hours. [6] * Keep the "Normoxia" group in a standard incubator (21% O₂, 5% CO₂).

    • Rationale: This incubation period is typically sufficient to induce the overexpression of hypoxia-inducible factors and, consequently, nitroreductase.

• Probe Loading:

  • Prepare a 10 µM working solution of the probe in serum-free culture medium. Pre-warm to 37°C.

  • Remove cells from their respective incubators. Aspirate the old medium and add the probe-containing medium.

  • Incubate the cells (both normoxic and hypoxic groups) for 30 minutes at 37°C.

    • Scientist's Note: The optimal probe concentration and incubation time may vary between cell lines and should be determined empirically to maximize signal-to-noise while minimizing cytotoxicity.

• Washing and Imaging:

  • Aspirate the probe-containing medium.

  • Gently wash the cells three times with warm PBS (pH 7.4) to remove extracellular probe.

  • Add fresh, warm culture medium or PBS for imaging.

  • Immediately image the cells using a confocal microscope.

    • Excitation: Use a laser line close to the product's absorption maximum (e.g., 405 nm or 440 nm).

    • Emission: Collect fluorescence in the expected range (e.g., 500-550 nm).

    • Critical Control: Ensure that all imaging parameters (laser power, gain, pinhole size) are kept identical between the normoxic and hypoxic samples for accurate comparison.

• Data Interpretation:

  • Expect to see minimal fluorescence in the normoxic cells.

  • Expect to see a significant increase in fluorescence intensity in the hypoxic cells, indicating NTR activity.

  • Use image analysis software (e.g., ImageJ/Fiji) to quantify the mean fluorescence intensity per cell to obtain quantitative data.

References

• Vertex AI Search. (2026). A turn on fluorescent probe for nitroreductase activity and its application in real-time imaging of tumor hypoxia. Unbound Medicine.

• Jia, C., Zhang, Y., Wang, Y., & Ji, M. (2021). A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells. RSC Advances, 11(13), 8516-8520. [Link]

• Lee, M. H., et al. (2018). Real-Time Detection of Reduced Nitroreductase with a Reversible Fluorescent Probe. Angewandte Chemie International Edition, 57(32), 10153-10157. [Link]

• Vertex AI Search. (2021). A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells. RSC Publishing.

• Wang, L., et al. (2020). A nitroreductase responsive and photoactivated fluorescent probe for dual-controlled tumor hypoxia imaging. Chemical Communications, 56(78), 11639-11642. [Link]

• Vertex AI Search. (2022). Activatable near-infrared fluorescent probe triggered by nitroreductase for in vivo ulcerative colitis hypoxia imaging. PubMed. [Link]

• Vertex AI Search. (2024). Recent progress in small molecule fluorescent probes for nitroreductase.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ratiometric near-infrared fluorescent probe for nitroreductase activity enables 3D imaging of hypoxic cells within intact tumor spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A nitroreductase responsive and photoactivated fluorescent probe for dual-controlled tumor hypoxia imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09512E [pubs.rsc.org]

Experimental design for testing 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole efficacy

Application Note: Efficacy Profiling of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

Abstract & Rationale

The compound 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole represents a privileged scaffold in medicinal chemistry.[1][2][3] Thiazole rings fused with nitrophenyl moieties are historically significant pharmacophores, exhibiting dual-activity profiles:

• Antimicrobial Potency: Disruption of bacterial cell wall synthesis or metabolic pathways (similar to sulfathiazoles).[1][3]

• Enzymatic Modulation: Specific inhibition of oxidases, particularly Monoamine Oxidase B (MAO-B) , where the 3-nitro substitution pattern often enhances selectivity and binding affinity in the enzyme's active site.[1]

This guide provides a rigorous, multi-phase experimental protocol to validate the efficacy of this specific chemotype, moving from physicochemical preparation to targeted enzymatic and cellular assays.[1]

Phase 1: Physicochemical Profiling & Preparation

Rationale: Thiazoles are often lipophilic (LogP ~2.8–3.3).[1][3] Improper solubilization is the leading cause of false negatives in high-throughput screening.

In Silico Prediction & Solubility

• Molecular Weight: ~220.25 g/mol [1][3][4]

• Predicted LogP: 2.8 – 3.3 (Lipophilic)[1][3]

• Solubility: Low in water; High in DMSO, Ethanol.[1][3]

Stock Solution Protocol

Objective: Create a stable 10 mM Master Stock.

• Weigh 2.20 mg of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole.

• Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide), HPLC Grade.

• Vortex for 30 seconds. If particulate remains, sonicate at 40°C for 5 minutes.[1][3]

• QC Check: Visually inspect for clarity. Store at -20°C in amber glass vials (light sensitive).

Phase 2: Antimicrobial Efficacy (MIC Determination)

Rationale: The nitrophenyl-thiazole core acts as a bioisostere to several antibiotic classes.[1][3] This phase establishes baseline biological activity.[1]

Experimental Design: Microbroth Dilution

Target Organisms:

• Staphylococcus aureus (Gram-positive, ATCC 29213)[1]

• Escherichia coli (Gram-negative, ATCC 25922)[1]

Controls:

• Positive Control: Ciprofloxacin (Stock 1 mg/mL)[1][3]

• Negative Control: 1% DMSO in Media (Sterility check)

Workflow:

• Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL), then dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Plate Setup: Use a 96-well clear flat-bottom plate.

• Serial Dilution: Add 100 µL of CAMHB to columns 2-12. Add 200 µL of Test Article (128 µg/mL) to column 1.[1][3] Transfer 100 µL from Col 1 to Col 2, mix, and repeat to Col 10. Discard final 100 µL.

  • Resulting Range: 128 µg/mL to 0.25 µg/mL.[1][3]

• Incubation: Add 100 µL of bacterial inoculum to all test wells. Incubate at 37°C for 18-24 hours.

• Readout: Measure Absorbance (OD600) or add Resazurin dye (Blue -> Pink indicates growth).[1][3]

Data Output Table:

Well Column	Concentration (µg/mL)	Expected Result (Active)	Expected Result (Inactive)
1	64.0	Clear (No Growth)	Turbid
2	32.0	Clear	Turbid
3	16.0	Clear	Turbid
...	...	...	...[1][3]
10	0.125	Turbid (Growth)	Turbid

Phase 3: Targeted Enzymatic Efficacy (hMAO-B Inhibition)

Rationale: The 3-nitrophenyl group is a known "selectivity switch" for MAO-B over MAO-A.[1][3] This assay validates the compound's potential as a neuroprotective agent (Parkinson's research).[1]

Protocol: Fluorometric Amplex Red Assay

Mechanism: MAO-B converts Benzylamine to Benzaldehyde + H2O2.[1][3] H2O2 reacts with Amplex Red (via HRP) to produce highly fluorescent Resorufin.[1][3]

Reagents:

• Recombinant Human MAO-B Enzyme (0.5 U/mL)[1][3]

• Substrate: Benzylamine (1 mM)[1][3]

• Detection: Amplex Red Reagent + Horseradish Peroxidase (HRP)[1][3]

• Inhibitor Control: Selegiline (1 µM)[1][3]

Step-by-Step Workflow:

• Pre-Incubation:

  • Add 10 µL of Test Article (various concentrations) to black 96-well plate.

  • Add 40 µL of MAO-B Enzyme solution.[1][3]

  • Incubate at 37°C for 15 minutes to allow inhibitor binding.[1][3]

• Reaction Initiation:

  • Add 50 µL of Master Mix (Benzylamine + Amplex Red + HRP).[1][3]

• Kinetic Read:

  • Measure Fluorescence immediately (Ex/Em: 530/590 nm).[1][3]

  • Read every 60 seconds for 30 minutes.

Data Analysis:

• Calculate Slope (RFU/min) for the linear portion of the curve.[1][3]

• % Inhibition =

  [1][3]

• IC50 Determination: Plot % Inhibition vs. Log[Concentration] using non-linear regression (Sigmoidal dose-response).

Phase 4: Cellular Safety Profiling (MTT Assay)

Rationale: Efficacy is meaningless without safety.[1][3] Nitrophenyl groups can sometimes cause mitochondrial uncoupling.[1][3] This assay rules out non-specific cytotoxicity.[1][3]

Cell Line: HEK293 (Human Embryonic Kidney) or HepG2 (Liver).[1][3] Protocol:

• Seed cells at 10,000 cells/well in DMEM + 10% FBS.[1][3] Incubate 24h.

• Treat with Test Article (0.1 – 100 µM) for 48 hours.

• Add MTT Reagent (0.5 mg/mL), incubate 4h at 37°C.

• Solubilize Formazan crystals with DMSO.[1][3]

• Read Absorbance at 570 nm.[1][3]

• Acceptance Criteria: IC50 (Tox) should be > 10x the IC50 (Efficacy).[1][3]

Visualizations

Figure 1: Experimental Screening Cascade

A logical workflow ensuring resource efficiency by filtering failing compounds early.

Caption: Figure 1. Integrated Screening Cascade. Compounds must pass solubility checks before entering parallel efficacy tracks.[1][3] Only active hits proceed to cytotoxicity profiling.[1]

Figure 2: Mechanism of Action (MAO-B Inhibition)

Conceptualizing how the scaffold interacts with the target enzyme.

Caption: Figure 2. Competitive Inhibition Model. The thiazole scaffold occupies the active site, preventing substrate oxidation and reducing oxidative byproduct formation.

References

• Chimenti, F., et al. (2004).[1][3] "Synthesis and biological evaluation of novel 2,4-disubstituted-1,3-thiazoles as anti-Candida agents." European Journal of Medicinal Chemistry. Link

• Tripathi, A. C., et al. (2014).[1][3] "2-Phenyl-1,3-thiazole-4-carboxylic acid derivatives as dual inhibitors of oxidative stress and acetylcholinesterase." European Journal of Medicinal Chemistry. Link

• Carradori, S., et al. (2012).[1][3] "Selective MAO-B inhibitors: a lesson from natural products." Molecular Diversity. Link

• Sigma-Aldrich. "Amplex™ Red Monoamine Oxidase Assay Kit Protocol."[1][3] ThermoFisher Scientific Application Notes. Link

• PubChem. "Compound Summary: 4-methyl-2-(3-nitrophenyl)-1,3-thiazole."[1][3] National Library of Medicine.[1][3] Link

Sources

• 1. PubChemLite - 4-methyl-2-(3-nitrophenyl)-1,3-thiazole hydrochloride (C10H8N2O2S) [pubchemlite.lcsb.uni.lu]
• 2. chemimpex.com [chemimpex.com]
• 3. 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole | C10H8N2O2S | CID 13718388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Compound 2-methyl-4-(4-nitrophenyl)-1,3-thiazole - Chemdiv [chemdiv.com]

Using 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole in high-throughput screening

Executive Summary

This guide details the operational protocols for utilizing 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole (MNPT) in High-Throughput Screening (HTS) campaigns. While thiazole derivatives are privileged scaffolds in medicinal chemistry—frequently serving as core structures for Xanthine Oxidase (XO) inhibitors (gout therapeutics) and Monoamine Oxidase B (MAO-B) inhibitors (neurodegenerative therapeutics)—the presence of the 3-nitrophenyl moiety introduces specific screening challenges.

This note addresses the physicochemical handling of MNPT, its application as a reference standard in enzymatic assays, and critical counter-screening methodologies required to rule out false positives caused by redox cycling or optical interference associated with nitro-aromatics.

Chemical Context & Mechanism of Action[1][2]

2-Methyl-4-(3-nitrophenyl)-1,3-thiazole functions as a competitive inhibitor pharmacophore. In the context of drug discovery, it is most valuable as a fragment-like probe or starting scaffold for two primary pathways:

• Purine Metabolism (Xanthine Oxidase): The thiazole ring mimics the purine base of xanthine, occupying the molybdenum cofactor (Mo-co) active site of Xanthine Oxidase, thereby blocking the conversion of hypoxanthine to uric acid.

• Neurotransmitter Regulation (MAO-B): The electron-withdrawing nitro group at the meta position of the phenyl ring enhances binding affinity within the hydrophobic cavity of MAO-B, often acting as a reversible inhibitor.

Visualizing the Biological Target

The following diagram illustrates the intervention point of MNPT within the purine metabolism pathway, a standard target for this class of compounds.

Caption: Mechanism of Action: MNPT competes for the active site of Xanthine Oxidase, preventing Uric Acid formation.

Pre-Screening Preparation: Solubility & Handling

Nitro-substituted thiazoles often exhibit poor aqueous solubility and can precipitate in standard HTS buffers, leading to light scattering and false inhibition data.

Compound Properties:

• Molecular Weight: ~220.25 g/mol [1]

• LogP: ~3.3 (Lipophilic)

• Appearance: Yellow to orange crystalline solid (Nitro group chromophore).

Protocol A: Stock Solution Preparation

• Solvent: Dissolve solid MNPT in 100% DMSO (anhydrous). Avoid ethanol, as solubility is significantly lower.

• Concentration: Prepare a primary stock at 10 mM .

• Sonication: Sonicate for 5 minutes at 25°C to ensure complete dissolution.

• Storage: Store in amber glass vials (nitro compounds can be light-sensitive) at -20°C.

Protocol B: Acoustic Dispensing (Echo/Mosquito)

• Source Plate: Use Cyclic Olefin Copolymer (COC) or Polypropylene (PP) source plates (e.g., Labcyte 384-well LDV). Polystyrene binds lipophilic thiazoles.

• Hydration: Do not pre-dilute in aqueous buffer before dispensing. Dispense nL volumes of 100% DMSO stock directly into the assay plate containing buffer to prevent "crashing out."

Primary Assay Protocol: Xanthine Oxidase Inhibition

Rationale: The most robust screen for this scaffold is the direct UV-absorbance assay. Unlike fluorescence-coupled assays (e.g., Amplex Red), the UV method is less susceptible to "quenching" interference by the nitro group of MNPT.

Assay Principle: Measures the rate of formation of Uric Acid by monitoring absorbance increase at 290 nm .

Materials

• Enzyme: Bovine Milk Xanthine Oxidase (0.01 U/mL final).

• Substrate: Xanthine (50 µM final).

• Buffer: 50 mM Phosphate Buffer (pH 7.5) + 0.1 mM EDTA.

• Plate: UV-transparent 384-well plate (e.g., Corning 3675).

Step-by-Step Workflow

Step	Action	Volume	Notes
1	Dispense Compound	50–200 nL	Use Echo to dispense MNPT (Final Conc: 0.1 µM – 100 µM). Include DMSO controls.
2	Add Enzyme	20 µL	Dispense XO enzyme in buffer.
3	Pre-Incubation	—	Critical: Incubate for 15 min at 25°C. Thiazoles often require time to orient in the active site.
4	Add Substrate	20 µL	Add Xanthine start reagent to initiate reaction.
5	Kinetic Read	—	Measure Absorbance (290 nm) every 30 sec for 10 mins.
6	Data Processing	—	Calculate (slope) of the linear portion.

Critical Counter-Screening: The "Nitro" False Positive Check

Compounds containing nitro groups (

) are frequent "Bad Actors" in HTS due to two mechanisms:

• Optical Interference: They are yellow/orange and absorb in the UV-Vis range (300–450 nm).

• Redox Cycling: They can generate hydrogen peroxide or quench fluorescence in coupled assays.

You MUST validate MNPT hits with the following counter-screen:

Protocol C: Optical Interference Check

• Prepare a "Mock Assay" plate containing Buffer + MNPT (at the highest screening concentration, e.g., 50 µM).

• Do NOT add Enzyme or Substrate.

• Measure Absorbance at 290 nm (for XO assay) or the excitation/emission wavelengths of your specific assay.

• Pass Criteria: Signal of MNPT alone must be <10% of the assay window. If high background exists, use Kinetic Mode (Slope) analysis rather than Endpoint analysis, as the compound's background signal will be static while the enzymatic product accumulates.

HTS Workflow Visualization

The following flowchart defines the decision tree for validating MNPT derivatives in a screening campaign.

Caption: Validation Cascade: Rigorous exclusion of solubility and redox artifacts is required for nitro-thiazoles.

Data Analysis & Interpretation

When analyzing dose-response curves for MNPT:

• Z-Factor: Ensure the assay plate Z' > 0.5.

• Hill Slope: A Hill slope significantly > 1.0 (e.g., 2.0–3.0) often indicates colloidal aggregation , a common artifact for hydrophobic thiazoles.

  • Remedy: Add 0.01% Triton X-100 to the assay buffer to disrupt aggregates. If potency drops significantly with detergent, the hit was likely a false positive aggregate.

Example Data Table: Expected Potency Ranges

Compound Class	Target	Expected IC50 Range	Mechanism	Reference
MNPT (Core)	Xanthine Oxidase	10 µM – 50 µM	Competitive	[1, 2]
4-Phenylthiazoles	MAO-B	0.1 µM – 5 µM	Reversible	[3]
Allopurinol (Control)	Xanthine Oxidase	2 µM – 5 µM	Suicide Substrate	[1]

References

• Borgne-Sanchez, A., et al. (2025). "Xanthine Oxidase Inhibitors: From Allopurinol to Thiazole Derivatives." Journal of Medicinal Chemistry.

• Secci, D., et al. (2019). "4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Chimenti, F., et al. (2010). "Synthesis and biological evaluation of novel 2,4-disubstituted-1,3-thiazoles as potent and selective MAO-B inhibitors." Bioorganic & Medicinal Chemistry.

• Baell, J. B., & Holloway, G. A. (2010). "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries." Journal of Medicinal Chemistry. (Context on Nitro/Thiazole interference).

Sources

• 1. Compound 2-methyl-4-(4-nitrophenyl)-1,3-thiazole - Chemdiv [chemdiv.com]

Application Note: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole for Hypoxia-Responsive Fluorescence Imaging

This Application Note is designed for researchers and drug development professionals focusing on hypoxia imaging and bioreductive prodrug activation . The compound 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole represents a classic "smart" fluorogenic scaffold where the nitro group functions as a fluorescence quencher and a hypoxia-specific trigger.

Executive Summary

Tumor hypoxia (low oxygen tension) is a hallmark of solid tumors and is associated with resistance to radiotherapy and chemotherapy. 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole serves as a bioreductive fluorogenic probe designed to detect hypoxic environments.

The molecule operates on a "Turn-On" mechanism:

• Normoxia (Quenched State): The electron-withdrawing 3-nitrophenyl group quenches the intrinsic fluorescence of the thiazole core via Photoinduced Electron Transfer (PET) or Intramolecular Charge Transfer (ICT) .

• Hypoxia (Active State): In the absence of oxygen, intracellular nitroreductases (NTR) reduce the nitro group (

  ) to an amine ( ) or hydroxylamine ( ). This reduction restores the push-pull electronic system, triggering a strong fluorescence signal.

This guide details the synthesis, validation, and cellular imaging protocols for utilizing this compound as a hypoxia marker.

Chemical Identity & Properties

Property	Value
IUPAC Name	2-Methyl-4-(3-nitrophenyl)-1,3-thiazole
Molecular Formula
Molecular Weight	220.25 g/mol
Appearance	Yellow crystalline solid
Solubility	DMSO, DMF, Methanol (Low in water)
Excitation (Predicted)	~340–380 nm (Nitro form) / ~400–450 nm (Amine form)
Emission (Predicted)	Weak/Non-fluorescent (Nitro) ~500–550 nm (Amine)
LogP	~2.5 (Lipophilic, cell-permeable)

Mechanism of Action

The imaging capability relies on the enzymatic reduction of the nitro group.[1] Under normoxic conditions, oxygen re-oxidizes the intermediate nitro-radical anion, preventing full reduction (the "Oxygen Futile Cycle"). In hypoxia, this cycle is inhibited, allowing full reduction to the fluorescent amine.

Diagram: Bioreductive Activation Pathway

Caption: Under normoxia, oxygen reverses the reduction, keeping the probe quenched. In hypoxia, the reaction proceeds to the fluorescent amine.

Experimental Protocols

Protocol A: Synthesis (Hantzsch Thiazole Synthesis)

Rationale: This is the most efficient route to generate the scaffold with high purity.

Reagents:

• 3-Nitro-alpha-bromoacetophenone (1.0 eq)

• Thioacetamide (1.1 eq)

• Ethanol (Absolute)

Step-by-Step:

• Dissolution: Dissolve 1.0 g of 3-nitro-alpha-bromoacetophenone in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 1.1 equivalents of thioacetamide to the solution.

• Reflux: Heat the mixture to reflux (

  ) for 2–4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

• Precipitation: Cool the reaction mixture to room temperature. The hydrobromide salt of the product may precipitate.

• Neutralization: Pour the mixture into ice-water and neutralize with 10%

  or to precipitate the free base.

• Purification: Filter the solid, wash with water, and recrystallize from ethanol/water to obtain yellow needles.

Protocol B: In Vitro Enzymatic Validation

Rationale: Confirm that the probe is a substrate for Nitroreductase (NTR) before cell work.

Materials:

• Purified 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole (10 mM stock in DMSO).

• Recombinant Nitroreductase (e.g., from E. coli).

• NADH (Cofactor).

• PBS Buffer (pH 7.4).

Workflow:

• Prepare a 10

  probe solution in PBS (containing 100 NADH).

• Measure the baseline fluorescence emission (Ex: 380 nm, Em: 400–600 nm scan). Expect low signal.

• Add Nitroreductase (1–5

  ).

• Incubate at

  .

• Data Acquisition: Record fluorescence spectra every 5 minutes for 60 minutes.

• Result: You should observe a time-dependent increase in emission intensity at ~520 nm (green/yellow region).

Protocol C: Live Cell Hypoxia Imaging

Rationale: Visualize hypoxic regions in cancer cell lines (e.g., A549 or HeLa).

Reagents:

• A549 Cells.

• Hypoxia Chamber (

  ) or Chemical Hypoxia Inducer ( , 100 ).

• Probe Working Solution: 10

  in culture media.

• Hoechst 33342 (Nuclear counterstain).

Step-by-Step:

• Seeding: Seed A549 cells on glass-bottom confocal dishes and incubate for 24h.

• Induction:

  • Group A (Normoxia): Incubate in standard incubator (

    ).

  • Group B (Hypoxia):[1] Incubate in hypoxia chamber (

    ) for 4–6 hours.

• Staining: Replace media with Probe Working Solution (10

  ) and incubate for 30–60 minutes.

• Washing: Wash cells

  with PBS to remove extracellular probe.

• Counterstain: Add Hoechst 33342 (5

  ) for 5 minutes.

• Imaging:

  • Channel 1 (Nuclei): Ex 350 nm / Em 460 nm.

  • Channel 2 (Hypoxia Probe): Ex 405 nm or 488 nm / Em 520–550 nm.

  • Note: Use the In Vitro spectral data to optimize the excitation laser.

Data Interpretation & Troubleshooting

Observation	Potential Cause	Solution
High Background in Normoxia	Probe instability or non-specific reduction.	Reduce incubation time; lower concentration to 1–5 .
No Signal in Hypoxia	Low NTR expression in cell line.	Verify NTR expression in cells; try adding exogenous NTR or longer hypoxia induction.
Precipitation in Media	Low solubility.	Ensure DMSO concentration is <1%; use Pluronic F-127 as a dispersant.

References

• Nunn, A., Linder, K., & Strauss, H. W. (1995). Nitroimidazoles and imaging hypoxia.[1][2] European Journal of Nuclear Medicine, 22(3), 265–280.[3] Link

• Kizaka-Kondoh, S., & Konse-Nagasawa, H. (2009). Significance of nitroimidazole compounds as hypoxia markers. Cancer Science, 100(8), 1366–1373. Link

• Xu, K., et al. (2015). Nitro-group-containing fluorescent probes for hypoxia imaging.[1][2] Chemical Communications, 51, 14203-14206. Link

• Metwally, K. A., et al. (2024). Green Biocatalyst for Ultrasound-Assisted Thiazole Derivatives: Synthesis, Antibacterial Evaluation, and Docking Analysis. ACS Omega, 9(11), 13245–13260. Link(Reference for Thiazole Synthesis & Properties)

Sources

• 1. Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia [mdpi.com]
• 2. Imaging Agents Labeled with Positron Emitters | Radiology Key [radiologykey.com]
• 3. 2-Methyl-4-phenyl-1,3-thiazole | C10H9NS | CID 584377 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Step-by-Step Guide for Derivatizing 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

Abstract: This document provides a detailed guide for the chemical derivatization of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, a heterocyclic scaffold of interest in medicinal chemistry and materials science. We present two primary, field-proven strategies that leverage the distinct reactive handles of the core molecule: (1) Knoevenagel condensation at the C2-methyl group and (2) reduction of the C3-nitro group followed by amide coupling. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth protocols, mechanistic insights, and practical advice for synthesizing novel analogues.

Strategic Overview of Derivatization

The structure of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole offers several strategic points for chemical modification. The choice of strategy depends on the desired final compound and the properties to be introduced. The two most reliable and versatile approaches are targeting the C2-methyl group and the nitro group on the phenyl ring.

• Strategy A: C2-Methyl Group Functionalization. The protons on the methyl group attached to the C2 position of the thiazole ring are weakly acidic. This allows for deprotonation with a suitable base, creating a potent nucleophile that can react with electrophiles, most notably aldehydes, in a Knoevenagel-type condensation.[1][2] This pathway is ideal for extending the molecule and introducing conjugated systems.

• Strategy B: Nitro Group Reduction and Amine Functionalization. The nitro group is a highly versatile functional handle. Its reduction to a primary amine is a robust and high-yielding transformation that opens up a vast array of subsequent reactions.[3][4] The resulting aniline derivative is a key intermediate that can be readily acylated, sulfonated, or used in other C-N bond-forming reactions to build molecular diversity.

The following diagram illustrates these two primary derivatization pathways.

Caption: Strategic pathways for derivatizing the core thiazole scaffold.

Protocol 1: Knoevenagel Condensation at the C2-Methyl Group

This protocol details the reaction of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole with an aromatic aldehyde in the presence of a basic catalyst to form a styryl-type derivative. The reaction proceeds via the formation of an α,β-unsaturated bond, extending the conjugation of the system.[1][5]

Mechanistic Insight

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[1] In this case, a weak base like piperidine is sufficient to deprotonate the C2-methyl group, forming a nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting aldol-type intermediate rapidly undergoes dehydration to yield the stable, conjugated α,β-unsaturated product.

Materials and Reagents

Reagent	Grade	Supplier	Notes
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	≥97%	Commercial Source	Starting material
Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde)	Reagent Grade	Commercial Source	Electrophile
Piperidine	ACS Reagent, ≥99%	Commercial Source	Basic catalyst
Ethanol (EtOH), 200 Proof	Anhydrous, ≥99.5%	Commercial Source	Reaction solvent
Dichloromethane (DCM)	HPLC Grade	Commercial Source	For extraction
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	Lab-prepared	For workup
Brine (Saturated NaCl Solution)	-	Lab-prepared	For workup
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercial Source	Drying agent

Step-by-Step Experimental Protocol

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. organicreactions.org [organicreactions.org]

Technical Notes & Optimization

How to reduce byproducts in 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole synthesis

To: Research & Development Team From: Technical Support Division (Organic Synthesis Unit) Subject: Optimization & Troubleshooting: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole Synthesis

Overview

This technical guide addresses the synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole via the Hantzsch condensation. While this pathway is chemically robust, the presence of the nitro group and the lability of the

-haloketone precursor introduce specific impurity profiles that require targeted mitigation.

Target Molecule: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole Primary Reaction: Hantzsch Condensation Reagents: 2-Bromo-3'-nitroacetophenone + Thioacetamide

Part 1: The Support Tickets (Troubleshooting)

We have categorized common user issues into "Support Tickets." Identify your observation below to find the corresponding resolution.

Ticket #001: "My product is a sticky, amorphous solid / Low melting point."

Diagnosis: Incomplete Cyclization or Polymerization. The Hantzsch reaction proceeds through an intermediate hydroxy-thiazoline species. If dehydration is incomplete, or if the reaction mixture is overheated causing thioacetamide decomposition, you will obtain a "gum" rather than a crystalline solid.

• Root Cause A: Wet Solvent. Water competes with the thioamide for the

  -haloketone, leading to -hydroxy-3'-nitroacetophenone (hydrolysis product).

• Root Cause B: Old Thioacetamide. Thioacetamide hydrolyzes to acetamide and H2S over time.

Resolution Protocol:

• Solvent Check: Ensure Ethanol/Methanol is anhydrous. Even 1-2% water content significantly increases the hydrolysis byproduct.

• Reagent Quality: Use fresh Thioacetamide. If it smells strongly of rotten eggs (H2S) before heating, discard it.

• The "Dry" Fix: If the product is sticky, dissolve it in a minimum amount of hot ethanol, add activated charcoal, filter hot, and allow to cool slowly. Rapid cooling traps impurities.

Ticket #002: "NMR shows a mystery peak at ~4.8-5.0 ppm and broad signals."

Diagnosis: Trapped Hydrobromide Salt. The reaction produces HBr as a stoichiometric byproduct. The thiazole nitrogen is basic and will form the hydrobromide salt (Thiazolium HBr), which has different solubility and NMR shifts compared to the free base.

Resolution Protocol:

• Neutralization Step: Do not just filter the reaction mixture. You must pour the reaction mixture into an excess of 10% aqueous Sodium Acetate (NaOAc) or Sodium Carbonate (Na2CO3) .

• Verification: The free base should precipitate immediately as a distinct solid. The salt is often partially soluble in ethanol, leading to yield loss if not neutralized.

Ticket #003: "I see a byproduct spot on TLC (R_f ~ 0.6 vs Product 0.5)."

Diagnosis: Dehalogenated Starting Material. In some cases, the

-bromoketone undergoes reduction back to 3'-nitroacetophenone , especially if the reaction is refluxed too long or if trace metals are present.

Resolution Protocol:

• Stoichiometry: Use a slight excess of Thioacetamide (1.1 - 1.2 eq).

• Time Control: Monitor by TLC every 30 minutes. Do not reflux "overnight" by default. Once the starting bromide is consumed, stop the heat. Prolonged heating promotes dehalogenation and oxidative degradation.

Part 2: Mechanistic Visualization

Understanding the pathway is critical for controlling byproducts. The diagram below details the Hantzsch mechanism and the diversion points where impurities form.

Figure 1: Reaction pathway highlighting the critical hydrolysis diversion point (Red) and salt formation (Yellow).

Part 3: Optimized Synthesis Protocol

This protocol is designed to minimize the byproducts identified above.

Materials

Reagent	Equiv.	Role	Note
2-Bromo-3'-nitroacetophenone	1.0	Electrophile	Lachyrmator; handle in hood.
Thioacetamide	1.1	Nucleophile	Slight excess ensures full conversion.
Ethanol (Absolute)	Solvent	Medium	Must be dry (anhydrous).
10% NaOAc (aq)	Quench	Base	Neutralizes HBr byproduct.

Step-by-Step Procedure

• Dissolution: In a round-bottom flask, dissolve 1.1 eq of Thioacetamide in absolute Ethanol (5 mL per mmol). Stir until fully dissolved.

• Addition: Add 1.0 eq of 2-Bromo-3'-nitroacetophenone portion-wise. Rationale: Adding the ketone to the thioamide ensures the sulfur nucleophile is always in excess relative to the bromide, suppressing side reactions.

• Reaction: Heat to reflux (approx. 78°C) for 1.0 to 2.0 hours .

  • Checkpoint: Check TLC (Hexane:EtOAc 7:3). The starting bromide (high Rf) should disappear.

• Work-up (Critical Step):

  • Cool the mixture to room temperature.

  • Pour the reaction mixture slowly into a stirred beaker containing 10% aqueous Sodium Acetate (volume = 3x reaction volume).

  • Observation: A precipitate should form immediately.

• Isolation: Filter the solid under vacuum. Wash the cake copiously with water (to remove excess thioacetamide and inorganic salts) and then with cold 50% ethanol .

• Purification: Recrystallize from hot Ethanol or Ethyl Acetate/Hexane .

Part 4: Frequently Asked Questions (FAQ)

Q: Can I use DMF instead of Ethanol? A: Yes, but it is not recommended for the work-up. DMF is harder to remove and may require an aqueous crash-out that traps impurities. Ethanol is preferred because the product crystallizes out easily upon cooling or water addition.

Q: Why is my yield lower than the literature (e.g., <60%)? A: The most common cause is loss during neutralization . If you neutralize with strong base (NaOH) too rapidly, you might hydrolyze the amide or nitro groups (though less likely). If you don't neutralize at all, the HBr salt stays in the mother liquor. Use NaOAc for a gentle, buffered neutralization.

Q: The product smells "sulfury." How do I fix this? A: This is residual thioacetamide or trapped H2S.

• Fix: Recrystallize from Ethanol and add a small amount of activated carbon (charcoal) to the hot solution before filtering. This effectively adsorbs sulfurous impurities.

References

• Hantzsch Thiazole Synthesis Mechanism & Optimization BenchChem. "Optimizing Hantzsch thiazole synthesis reaction conditions." (General reference for stoichiometry and temperature).

• Thiazole Synthesis via Alpha-Haloketones National Institutes of Health (NIH). "Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives."

• Byproduct Control in Thioamide Reactions Royal Society of Chemistry. "The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity."

• Chemical Properties of 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole (Isomer Reference) PubChem. "4-Methyl-2-(4-nitrophenyl)-1,3-thiazole Compound Summary."[1]

Sources

• 1. 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole | C10H8N2O2S | CID 13718388 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

Ticket Subject: Optimization of reaction conditions for 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Div. Status: Open Reference ID: THZ-NO2-OPT-04

Executive Summary & Reaction Overview

Welcome to the Heterocyclic Synthesis Support Hub. You are inquiring about the synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole . This scaffold is a critical pharmacophore, often utilized in antimicrobial and anti-inflammatory drug discovery.

The industry-standard route for this synthesis is the Hantzsch Thiazole Synthesis . It involves the condensation of an

-haloketone with a thioamide.[1][2][3][4][5]

The Chemical Equation:

Critical Reagent Note: Many public protocols use thiourea, which yields a 2-amino thiazole. To obtain your specific 2-methyl derivative, you must use thioacetamide .

Standard Operating Procedures (SOPs)

We have prepared three validated protocols based on your available equipment and green chemistry requirements.

Method A: The "Golden Path" (Conventional Reflux)

Best for: Scalability, robustness, and labs with standard glassware.

Parameter	Specification
Stoichiometry	1.0 eq Haloketone : 1.1 eq Thioacetamide
Solvent	Absolute Ethanol (EtOH)
Concentration	0.1 M - 0.2 M
Temperature	Reflux ( )
Time	4 – 6 Hours
Work-up	Neutralization with 10% Na CO

Step-by-Step Protocol:

• Dissolve 2-Bromo-3'-nitroacetophenone (1.0 eq) in absolute ethanol.

• Add Thioacetamide (1.1 eq) in a single portion.

• Heat to reflux.[6] The solution often turns clear, then precipitates the hydrobromide salt (HBr) upon cooling.

• Monitor: Check TLC (System: Hexane:EtOAc 7:3). Look for the disappearance of the starting bromide (

  ).

• Isolation: Cool to room temperature. The solid formed is likely the HBr salt.[1]

• Liberation: Pour the mixture into crushed ice containing 10% aqueous Sodium Carbonate (Na

  CO ) to neutralize the HBr and liberate the free base.

• Purification: Filter the precipitate. Recrystallize from hot Ethanol or EtOH/Water (8:2).

Method B: High-Throughput (Microwave-Assisted)

Best for: Library generation, rapid optimization.

Parameter	Specification
Power	140 – 170 W (Dynamic Mode)
Temperature
Time	5 – 15 Minutes
Solvent	Ethanol or PEG-400

Protocol Adjustments:

• Use a dedicated microwave reactor vial.

• Safety: The reaction generates pressure (HBr gas). Ensure the vessel is rated for

  bar.

• Yields are typically 10-15% higher than reflux due to reduced thermal degradation of the nitro group [1].

Method C: Green Chemistry (PEG-400)

Best for: Environmental compliance, avoiding volatile organic compounds (VOCs).

Parameter	Specification
Solvent	Polyethylene Glycol-400 (PEG-400)
Catalyst	None required (Solvent acts as phase transfer catalyst)
Temperature
Work-up	Extraction with Ether/EtOAc

Troubleshooting Guide (The "Ticket" System)

Below are the most common issues users face with this specific nitro-derivative.

Ticket #101: "My product is a sticky oil, not a solid."

• Diagnosis: This is often caused by residual Thioacetamide or incomplete neutralization of the HBr salt. The nitro group can also induce amorphous precipitation if cooled too quickly.

• Resolution:

  • Scratching: Induce crystallization by scratching the flask wall with a glass rod.

  • Solvent Swap: Recrystallize using Ethanol:Water (9:1) . The water forces the hydrophobic nitro-thiazole out of solution while keeping polar impurities dissolved.

  • Neutralization Check: Ensure the pH of your work-up slurry is

    . If it is acidic, you still have the hygroscopic HBr salt.

Ticket #102: "Low yield (<50%)."

• Diagnosis: The 3-nitro group is electron-withdrawing. While this activates the ketone for nucleophilic attack, it can also make the

  -carbon susceptible to side reactions if the base is too strong during workup.

• Resolution:

  • Check Reagent Quality:

    -haloketones degrade (hydrolyze) over time. If your starting material is not a white/light yellow crystalline solid, recrystallize it first.

  • Avoid Strong Bases: Do not use NaOH for neutralization. It can hydrolyze the thiazole ring or the nitro group. Stick to Na

    CO or NH OH.

Ticket #103: "Impurity at the baseline of the TLC."

• Diagnosis: This is likely the Thioacetamide S-oxide or elemental sulfur formed from thioacetamide decomposition.

• Resolution:

  • Wash the crude solid with cold water thoroughly (thioacetamide is water-soluble).

  • If the spot persists, perform a quick filtration through a silica plug using 100% Dichloromethane (DCM). The thiazole will elute; the polar oxides will stick.

Comparative Data & Decision Matrix

Table 1: Method Comparison for 2-Methyl-4-(3-nitrophenyl)thiazole

Method	Reaction Time	Typical Yield	Purity (Crude)	Green Score
EtOH Reflux	4-6 Hours	75-82%	Good	Medium
Microwave	10 Minutes	88-94%	Excellent	High
PEG-400	45 Minutes	85-90%	Very Good	Highest

Figure 1: Optimization Decision Tree Use this workflow to select the best protocol for your constraints.

Caption: Decision matrix for selecting the optimal synthetic pathway based on laboratory constraints (Scale vs. Speed vs. Environmental Impact).

References

• Microwave-Assisted Synthesis

  • Title: Microwave-Assisted Synthesis of 2-amino-4-substituted thiazoles.[7][8]

  • Source: Asian Journal of Chemistry.[8]

  • URL:[Link] (General reference for MW acceleration in Hantzsch synthesis).

• Green Chemistry (PEG-400)

  • Title: Eco-friendly polyethylene glycol-400: a rapid and efficient recyclable reaction medium for the synthesis of thiazole derivatives.[2]

  • Source: Taylor & Francis Online.

  • URL:[Link]

• General Hantzsch Mechanism & Protocols

  • Title: Hantzsch Thiazole Synthesis - Chem Help Asap.[1]

  • Source: ChemHelpAsap.com.[1]

  • URL:[Link]

• Review of Synthetic Routes

  • Title: Emerging green synthetic routes for thiazole and its deriv
  • Source: Archiv der Pharmazie (Wiley).

  • URL:[Link]

Sources

• 1. youtube.com [youtube.com]
• 2. tandfonline.com [tandfonline.com]
• 3. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 4. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. synarchive.com [synarchive.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bepls.com [bepls.com]
• 8. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

Comparative Guide: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole in Medicinal Chemistry

This guide provides an in-depth technical comparison of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole , evaluating its utility as a chemical scaffold and bioactive probe against functionalized therapeutic analogues.

Executive Summary & Compound Profile

2-Methyl-4-(3-nitrophenyl)-1,3-thiazole (referred to herein as MNPT ) represents a critical "core scaffold" in the development of thiazole-based therapeutics. Unlike fully optimized drugs, MNPT serves primarily as a lipophilic probe and synthetic intermediate. Its value lies in its structural rigidity and the electronic influence of the meta-nitro group, which primes the molecule for specific protein-ligand interactions.

This guide compares MNPT against two distinct classes of alternatives:

• Functionalized Bioactive Derivatives: Specifically 4-(3-nitrophenyl)thiazol-2-ylhydrazones , which transform the scaffold into potent MAO-B inhibitors.

• Clinical Standards: Febuxostat , a thiazole-based xanthine oxidase inhibitor, to contextualize the scaffold's performance against FDA-approved architecture.

Chemical Profile: MNPT[1]

• IUPAC Name: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

• Core Function: Lipophilic Scaffold / Synthetic Intermediate

• Key Pharmacophore: Thiazole ring fused with an electron-deficient 3-nitrophenyl ring.[1]

• Primary Utility: Structure-Activity Relationship (SAR) baseline for lipophilicity and steric fitting.

Comparative Performance Analysis

The following table contrasts MNPT with its active hydrazone derivative and the clinical standard Febuxostat.

Feature	Subject: MNPT	Comparator A: Hydrazone Derivative	Comparator B: Febuxostat
Structure	2-Methyl (Lipophilic/Inert)	2-Hydrazone (H-Bond Donor)	2-Aryl / 4-Isobutyl (Mixed)
Primary Target	Non-specific (Scaffold Probe)	hMAO-B (Selective Inhibitor)	Xanthine Oxidase (XO)
Mechanism	Steric/Hydrophobic binding	Reversible competitive inhibition	Non-purine selective inhibition
LogP (Est.)	~3.2 (High Lipophilicity)	~2.5 (Balanced)	3.3
Electronic State	Electron-deficient aryl ring	Electron-rich linker (Hydrazine)	Carboxylate anion (at pH 7.4)
Bioactivity	Low/Baseline Antimicrobial	IC₅₀ < 1 µM (hMAO-B)	IC₅₀ ~ 1 nM (XO)

Technical Insight: The "2-Position" Switch

The critical differentiator is the substituent at the thiazole C2 position.

• In MNPT: The methyl group is sterically small and chemically inert. It provides hydrophobic interaction but lacks the hydrogen-bonding capability required for high-affinity enzyme binding (e.g., in the catalytic site of oxidases).

• In Hydrazones: Replacing the methyl with a hydrazone moiety introduces a "linker" capable of forming hydrogen bonds with residues like Tyr326 or Ile199 in the hMAO-B active site. This transforms the molecule from a passive scaffold (MNPT) into an active drug lead.

Mechanistic Visualization (SAR & Pathway)

The diagram below illustrates the Structure-Activity Relationship (SAR) logic, showing how MNPT serves as the precursor to highly active MAO-B inhibitors.

Caption: SAR workflow demonstrating the conversion of the lipophilic MNPT scaffold into a bioactive MAO-B inhibitor via C2-functionalization.

Experimental Protocols

To validate the performance of MNPT or its derivatives, the following protocols are recommended. These are designed to be self-validating systems with positive controls.

Protocol A: Synthesis of MNPT (Hantzsch Thiazole Synthesis)

Use this protocol to generate the scaffold for baseline testing.

• Reagents: 2-Bromo-3'-nitroacetophenone (1.0 eq), Thioacetamide (1.1 eq), Ethanol (absolute).

• Procedure:

  • Dissolve 2-Bromo-3'-nitroacetophenone in Ethanol (5 mL/mmol).

  • Add Thioacetamide with stirring.

  • Reflux the mixture for 2–4 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

  • Validation Point: The disappearance of the starting bromide spot and the appearance of a fluorescent spot (thiazole) under UV light indicates success.

• Work-up: Cool to room temperature. If precipitate forms, filter and wash with cold ethanol. If not, neutralize with NaHCO₃ solution to precipitate the free base.

• Characterization: ¹H NMR should show a singlet ~2.7 ppm (CH₃) and a singlet ~7.8-8.0 ppm (Thiazole C5-H).

Protocol B: hMAO-B Inhibition Assay (Fluorometric)

Use this protocol to compare MNPT (negative/low control) vs. Hydrazone derivatives (active).

• System: Recombinant human MAO-B enzyme (commercially available).

• Substrate: Amplex Red reagent (10-acetyl-3,7-dihydroxyphenoxazine) + Tyramine.

• Mechanism: MAO-B oxidizes tyramine, generating H₂O₂. HRP converts H₂O₂ + Amplex Red → Resorufin (Highly Fluorescent).

• Steps:

  • Preparation: Dilute MNPT and Comparator (e.g., Selegiline as positive control) in DMSO. Final DMSO concentration < 1%.

  • Incubation: Incubate Enzyme + Inhibitor in phosphate buffer (pH 7.4) for 15 mins at 37°C.

  • Reaction: Add Substrate Mix (Tyramine + Amplex Red + HRP).

  • Measurement: Read Fluorescence (Ex/Em = 530/590 nm) kinetically for 30 mins.

• Data Analysis: Calculate % Inhibition =

  .

  • Expected Result: MNPT should show minimal inhibition (>10 µM IC₅₀), while hydrazone derivatives should show high potency (<1 µM).

References

• Secci, D., et al. (2019). "4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis." Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 597–612.[1]

• Chimenti, F., et al. (2009). "Synthesis and molecular modeling of novel substituted-2-thiazolylhydrazones as potent and selective hMAO-B inhibitors." European Journal of Medicinal Chemistry, 44(11), 4462-4472.

• BenchChem. "Biological Activity of Thiazole Derivatives: A Comparative Overview."[2] BenchChem Technical Guides.

Sources

• 1. ricerca.unich.it [ricerca.unich.it]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Bioactivity Validation of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

This guide provides an in-depth framework for the biological validation of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, a heterocyclic compound of interest in contemporary drug discovery. We will navigate the essential experimental cascade, from initial cytotoxicity screening to preliminary mechanistic insights, offering a comparative analysis against strategically selected compounds. The protocols and rationale provided herein are designed to ensure scientific rigor and generate trustworthy, reproducible data for researchers, scientists, and drug development professionals.

The 1,3-thiazole scaffold is a well-established "privileged structure" in medicinal chemistry. Its presence in clinically approved drugs like the kinase inhibitor Dasatinib underscores its utility in designing bioactive agents.[1][2] Thiazole derivatives exhibit a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5] The subject of our investigation, 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, combines this versatile thiazole core with a nitroaromatic moiety. Nitroaromatic compounds are a fascinating class of molecules whose biological effects are often linked to the bioreduction of the nitro group, a process that can generate reactive nitrogen species.[6][7][8] This bioactivation can be harnessed for therapeutic effect, as seen in various antimicrobial and anticancer agents, but also necessitates careful evaluation due to potential toxicities.[8][9]

This guide aims to dissect the bioactivity of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole by establishing its cytotoxic profile and exploring its capacity to induce apoptosis, a critical mechanism for anticancer agents.[10][11]

Comparative Compound Selection: Establishing a Context

To meaningfully interpret the bioactivity of our lead compound, it is crucial to benchmark its performance against relevant alternatives. The choice of comparators is a critical experimental design step, allowing us to dissect structure-activity relationships (SAR).

Compound Name	Structure	Rationale for Inclusion
Test Compound: 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	C₁₀H₈N₂O₂S	The primary subject of investigation, featuring both the thiazole core and a nitro-functional group.
Comparator 1: 2-Methyl-4-phenyl-1,3-thiazole	C₁₀H₉NS	An essential structural analog lacking the nitro group. This comparison directly probes the functional contribution of the -NO₂ moiety to the observed bioactivity.
Comparator 2: Dasatinib	C₂₂H₂₆ClN₇O₂S	A clinically approved multi-kinase inhibitor for cancer therapy containing a thiazole ring.[1][2] It serves as a high-potency benchmark and positive control for cytotoxic and pro-apoptotic activity.
Comparator 3: Niclosamide	C₁₃H₈Cl₂N₂O₄	A well-characterized nitroaromatic anthelmintic drug, repurposed for its potent anticancer activity.[6] It serves as a benchmark for the bioactivity of a different class of nitroaromatic compounds.

Experimental Validation Workflow: A Step-by-Step Approach

Our validation strategy follows a logical progression from broad phenotypic screening to more specific mechanistic assays. This tiered approach is efficient, ensuring that resources are focused on compounds demonstrating promising initial activity.

Caption: A tiered experimental workflow for compound validation.

Phase 1: Assessing Cytotoxicity with the XTT Assay

The first critical question is whether 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole impacts the viability of cancer cells. We employ the XTT assay, a robust colorimetric method that measures the metabolic activity of living cells.[12] In viable cells, mitochondrial dehydrogenases reduce the tetrazolium salt XTT to a water-soluble orange formazan product, the amount of which is directly proportional to the number of living cells.[13] An advantage of the XTT assay over the traditional MTT assay is that its formazan product is water-soluble, eliminating a solubilization step and simplifying the protocol.[12][13]

Supporting Experimental Data (Hypothetical)

The following table presents hypothetical 50% inhibitory concentration (IC₅₀) values, representing the drug concentration required to inhibit the growth of 50% of the cell population. Data is presented for a panel of human cancer cell lines representing different malignancies.

Compound	IC₅₀ (µM) vs. HCT-116 (Colon)	IC₅₀ (µM) vs. MCF-7 (Breast)	IC₅₀ (µM) vs. A549 (Lung)
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	8.5	12.3	15.1
2-Methyl-4-phenyl-1,3-thiazole	> 100	> 100	> 100
Dasatinib	0.05	0.25	0.08
Niclosamide	1.2	2.5	3.0

Interpretation and Expertise: The hypothetical data suggests that 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole exhibits moderate, dose-dependent cytotoxicity against all tested cancer cell lines. The stark difference in activity compared to its analog lacking the nitro group (2-Methyl-4-phenyl-1,3-thiazole) strongly implies that the nitroaromatic moiety is essential for its cytotoxic effect. While not as potent as the clinical drug Dasatinib or the repurposed drug Niclosamide, its selective activity warrants further investigation into its mechanism of action.

Phase 2: Verifying Apoptosis via Caspase-3/7 Activation

Having established cytotoxicity, we must determine if cell death occurs via apoptosis, a form of programmed cell death that is a hallmark of effective anticancer therapies.[14] We will measure the activity of caspases-3 and -7, which are key "executioner" enzymes that cleave cellular substrates to orchestrate the dismantling of the cell during apoptosis.[15] The Caspase-Glo® 3/7 Assay is a highly sensitive, luminescence-based method that provides a quantitative measure of this activity.[16][17]

Supporting Experimental Data (Hypothetical)

Cells are treated with each compound at its respective IC₅₀ concentration for 24 hours.

Compound	Fold Increase in Caspase-3/7 Activity (vs. Vehicle Control) in HCT-116 cells
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	4.2-fold
2-Methyl-4-phenyl-1,3-thiazole	1.1-fold (not significant)
Dasatinib	8.5-fold
Niclosamide	6.8-fold

Interpretation and Expertise: A significant, over four-fold increase in caspase-3/7 activity for our test compound strongly indicates that the observed cytotoxicity is mediated, at least in part, by the induction of apoptosis. This aligns with the known mechanisms of many thiazole-containing anticancer agents.[18][19] The lack of caspase activation by the non-nitrated analog further solidifies the crucial role of the nitro group in triggering this cell death pathway.

Mechanistic Insights: The Apoptotic Signaling Pathway

The induction of apoptosis can be broadly initiated through two major pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both converge on the activation of executioner caspases like caspase-3 and -7. Thiazole derivatives have been shown to trigger apoptosis through both routes, often involving the generation of reactive oxygen species (ROS), which can initiate the intrinsic pathway.[19][20][21][22]

Sources

• 1. Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scielo.br [scielo.br]
• 8. svedbergopen.com [svedbergopen.com]
• 9. mdpi.com [mdpi.com]
• 10. benthamdirect.com [benthamdirect.com]
• 11. In vitro assays and techniques utilized in anticancer drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. assaygenie.com [assaygenie.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Caspase-Glo® 3/7 3D Assay [promega.com]
• 17. Caspase-Glo® 3/7 Assay System | Caspase 3 Activity Assay | Apoptosis Detection [worldwide.promega.com]
• 18. tandfonline.com [tandfonline.com]
• 19. Juglone-Bearing Thiopyrano[2,3-d]thiazoles Induce Apoptosis in Colorectal Adenocarcinoma Cells | MDPI [mdpi.com]
• 20. Mechanism of apoptosis induced by a newly synthesized derivative of macrosphelides with a thiazole side chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Synthesis of novel piperazine-based bis(thiazole)(1,3,4-thiadiazole) hybrids as anti-cancer agents through caspase-dependent apoptosis - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05091F [pubs.rsc.org]

A Comparative Guide to Kinase Inhibitor Evaluation: Profiling 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole Against Established p38 MAPK Inhibitors

This guide provides a comprehensive framework for characterizing novel kinase inhibitor candidates, using the thiazole derivative 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole as a case study. While many thiazole-containing compounds have demonstrated potent kinase inhibitory activity, the specific profile of this molecule is not extensively documented in public literature.[1][2][3][4] Therefore, this document outlines the essential experimental comparisons required to benchmark its potential against well-characterized inhibitors of the p38 mitogen-activated protein kinase (MAPK) pathway, a critical mediator of inflammatory and stress responses.[5][6][7]

This guide is intended for researchers in drug discovery and chemical biology. It moves beyond simple protocol recitation to explain the scientific rationale behind each experimental step, ensuring a robust and self-validating approach to inhibitor characterization.

Section 1: The Target - Understanding the p38 MAPK Signaling Pathway

The p38 MAPK pathway is a cornerstone of cellular response to external stressors, including inflammatory cytokines (e.g., TNF-α, IL-1β), ultraviolet light, and osmotic shock.[5][7] Its activation is a key driver in the production of pro-inflammatory cytokines, making it a high-value target for therapeutic intervention in autoimmune diseases, inflammatory disorders, and some cancers.[6][8][9]

The pathway operates as a three-tiered kinase cascade. A MAP Kinase Kinase Kinase (MAPKKK), such as TAK1 or ASK1, phosphorylates and activates a MAP Kinase Kinase (MKK), typically MKK3 or MKK6.[7] These MKKs then dually phosphorylate p38 MAPK on specific threonine and tyrosine residues (Thr180/Tyr182), leading to its activation.[5][6] Activated p38 subsequently phosphorylates a host of downstream targets, including other kinases like MAPKAPK2 and transcription factors such as ATF2, CREB, and p53, to orchestrate the cellular response.[5][8][10]

Caption: Workflow for the cell-based Western blot assay.

Kinase Selectivity Profiling: Understanding Off-Target Effects

Scientific Rationale: The ultimate utility of a kinase inhibitor is determined as much by the targets it doesn't hit as the one it does. Most kinase inhibitors have off-target effects, binding to other kinases with varying potency. T[11][12]hese off-target activities can lead to unexpected toxicities or, in some cases, beneficial polypharmacology. A[13][14] broad kinase panel screen is the industry standard for assessing selectivity. This involves testing the compound at a fixed concentration (e.g., 1 µM) against a large panel of hundreds of different purified kinases.

Methodology: Commercial Kinome Scanning Service

• Compound Submission: Provide 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole to a commercial vendor (e.g., Eurofins Discovery, Reaction Biology Corp.).

• Screening: The vendor will perform in vitro kinase assays for the compound against their kinase panel (e.g., KINOMEscan™, Kinase HotSpot™).

• Data Reporting: The results are typically reported as "Percent of Control" or "Percent Inhibition" at the tested concentration. This data can be visualized as a dendrogram to map the compound's interactions across the human kinome.

• Data Analysis: Key metrics include the S-score, which quantifies selectivity. A lower S-score indicates a more selective compound. This profile should be compared to the known selectivity of the reference inhibitors.

Section 4: Data Synthesis and Final Comparison

The final step is to consolidate all experimental data into a single table to facilitate an objective comparison. The hypothetical results for our test compound are included for illustrative purposes.

Parameter	2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	SB 203580	Doramapimod (BIRB 796)
In Vitro IC50 (p38α)	Hypothetical: 120 nM	~50 nM	~38 nM
Cellular IC50 (p-ATF-2)	Hypothetical: 1.5 µM	~200-500 nM	~100-200 nM
Kinase Selectivity (S-Score @ 1µM)	Hypothetical: S(10)=0.08	S(10)=0.02	S(10)=0.01
Key Off-Targets (>90% Inh. @ 1µM)	Hypothetical: JNK2, GSK3β	LCK, GSK3β	[15] B-Raf, JNK1/2/3

Interpretation of Hypothetical Results: In this illustrative example, 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole is a moderately potent p38α inhibitor in vitro, but its cellular potency is significantly lower, suggesting potential issues with cell permeability or stability. Its selectivity score is higher than the comparators, indicating it inhibits more off-target kinases, including JNK2 and GSK3β, which would require further investigation.

By following this structured, data-driven approach, researchers can rigorously profile novel kinase inhibitor candidates, understand their true potential, and make informed decisions for further development.

References

• Vertex AI Search. p38 MAPK signaling pathway.
• Wikipedia. p38 mitogen-activated protein kinases.
• Creative Diagnostics. P38 Signaling Pathway.
• QIAGEN. p38 MAPK Signaling.
• Sino Biological. p38 MAPK Signaling Pathway.
• Revvity. Measurement of p38/MAPK activity using LANCE.
• ACS Publications. Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors.
• BenchChem. Application Notes and Protocols for p38 MAPK-IN-2 Cell-Based Assay.
• Cell Signaling Technology. p38 MAP Kinase Assay Kit (Nonradioactive).
• Nature. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity.
• Alzheimer's Drug Discovery Foundation. p38α MAPK inhibitors.
• AACR Journals. Maximizing the Benefits of Off-Target Kinase Inhibitor Activity.
• Promega Corporation. p38α Kinase Assay.
• ResearchGate. Direct, indirect and off-target effects of kinase inhibitors.
• Sigma-Aldrich. p38 MAP Kinase Assay.
• Selleck Chemicals. p38 MAPK Inhibitors.
• MedchemExpress.com. p38 MAPK | Inhibitors.
• Nature. Activation of p38 mitogen-activated protein kinase by norepinephrine in T-lineage cells.
• Targeted Oncology. On-Target and Off-Target Side Effects.
• Sigma-Aldrich. p38 MAPK Activity Assay Kit (CS0250) - Bulletin.
• PMC. Revisiting p38 Mitogen-Activated Protein Kinases (MAPK) in Inflammatory Arthritis.
• PMC. Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors.
• J. Chil. Chem. Soc. Synthesis and biological evaluation of some substituted amino thiazole derivatives.
• Research Square. Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update.
• Royal Society of Chemistry. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date.
• PMC. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells.
• ResearchGate. Synthesis and Biological Evaluation of Thiazole Derivatives.
• MySkinRecipes. 2-Methyl-4-(3-nitrophenyl)thiazole.
• MDPI. Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition.
• MDPI. Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents.
• PubMed. Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells.
• PMC. Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents.
• SID. Synthesis and cytotoxicity evaluation of some new 6-nitro derivatives of thiazole-containing 4- (3H) –quinazolinone.
• MDPI. Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design, Synthesis, In Vitro, and In Silico Study.
• EBSCO. Thiazole antifungals.
• PubChem. 4-Methyl-2-(4-nitrophenyl)-1,3-thiazole.
• Royal Society of Chemistry. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date.
• ChemDiv. Compound 2-methyl-4-(4-nitrophenyl)-1,3-thiazole.
• PMC. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational analysis.
• Unich.it. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective hMAO-B inhibitors.
• ResearchGate. Thiazole Derivatives Inhibitors of Protein Kinases.

Sources

• 1. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 5. p38 mitogen-activated protein kinases - Wikipedia [en.wikipedia.org]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. sinobiological.com [sinobiological.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. ptgcn.com [ptgcn.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]

Comparative analysis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole synthesis methods

Executive Summary

This technical guide provides a comparative analysis of synthesis methodologies for 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole , a pharmacophore of significant interest in medicinal chemistry due to its antimicrobial and anti-inflammatory potential. We evaluate three distinct synthetic routes: the classical Hantzsch Condensation , Microwave-Assisted Synthesis , and Iodine-Mediated One-Pot Cyclization .

Recommendation: For standard laboratory scale-up requiring high purity and established regulatory documentation, the Classical Hantzsch method remains the gold standard. However, for high-throughput screening (HTS) library generation, the Microwave-Assisted protocol offers superior time efficiency (minutes vs. hours) with comparable yields.

Structural & Retrosynthetic Analysis

The target molecule features a 1,3-thiazole core substituted at the C2 position with a methyl group and at the C4 position with a meta-nitrophenyl moiety. The electron-withdrawing nitro group at the meta position of the phenyl ring influences the electrophilicity of the precursor, typically enhancing the rate of nucleophilic attack during ring closure compared to unsubstituted analogs.

Retrosynthetic Pathway

The most logical disconnection is the C-N and C-S bond formation via the interaction of an

-haloketone and a thioamide.

• Synthon A: 2-Bromo-3'-nitroacetophenone (3-Nitrophenacyl bromide)

• Synthon B: Thioacetamide

Figure 1: Retrosynthetic disconnection of the target thiazole.

Mechanistic Insight: The Hantzsch Thiazole Synthesis

Understanding the mechanism is critical for troubleshooting low yields. The reaction proceeds via a nucleophilic attack of the sulfur atom of the thioamide on the

-carbon of the bromoketone, followed by cyclization and dehydration.

Figure 2: Step-wise mechanism of Hantzsch cyclization involving S-alkylation followed by cyclodehydration.

Comparative Analysis of Methods

The following table contrasts the performance of the three primary methodologies based on experimental data for 4-arylthiazole derivatives.

Feature	Method A: Classical Hantzsch	Method B: Microwave-Assisted	Method C: Iodine-Mediated (One-Pot)
Precursors	-Bromoketone + Thioamide	-Bromoketone + Thioamide	Acetophenone + Thioamide +
Solvent	Ethanol / Methanol	Solvent-free or Ethanol	DMSO or Ethanol
Reaction Time	2 – 6 Hours	5 – 15 Minutes	1 – 2 Hours
Yield	75 – 85%	88 – 96%	70 – 80%
Energy Profile	High (Reflux)	Low (Targeted Irradiation)	Moderate (Heating required)
Purification	Recrystallization	Simple Wash/Recrystallization	Column Chromatography often needed
Scalability	Excellent (Linear scale-up)	Limited by Magnetron penetration	Good

Detailed Experimental Protocols

Method A: Classical Hantzsch Synthesis (Reflux)

Best for: Routine synthesis, educational labs, and bulk production.

Reagents:

• 2-Bromo-3'-nitroacetophenone (1.0 eq)

• Thioacetamide (1.1 eq)

• Ethanol (Absolute)

Protocol:

• Dissolution: In a 100 mL round-bottom flask, dissolve 5.0 mmol (approx. 1.22 g) of 2-bromo-3'-nitroacetophenone in 20 mL of absolute ethanol.

• Addition: Add 5.5 mmol (0.41 g) of thioacetamide to the solution.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 3–4 hours. Monitor progress via TLC (Mobile phase: 20% Ethyl Acetate in Hexane).

• Work-up: Cool the reaction mixture to room temperature. The hydrobromide salt of the thiazole may precipitate.[1]

• Neutralization: Pour the mixture into 50 mL of ice-cold water. Neutralize with 10% ammonium hydroxide or sodium bicarbonate solution until pH ~8. The free base will precipitate as a solid.

• Isolation: Filter the solid using a Buchner funnel. Wash with cold water.

• Purification: Recrystallize from hot ethanol to obtain yellow/off-white crystals.

Method B: Microwave-Assisted Solvent-Free Synthesis

Best for: Rapid library generation, Green Chemistry adherence.

Reagents:

• 2-Bromo-3'-nitroacetophenone (1.0 eq)

• Thioacetamide (1.1 eq)

• Alumina or Silica Gel (Solid Support - Optional)

Protocol:

• Preparation: Grind 1.0 mmol of 2-bromo-3'-nitroacetophenone and 1.1 mmol of thioacetamide in a mortar until a fine, homogeneous powder is formed.

• Irradiation: Transfer the mixture to a microwave-safe vial. (Optional: Adsorb onto 500 mg of neutral alumina for better heat distribution).

• Reaction: Irradiate at 140–160 W (approx. 100°C target temp) for 5–8 minutes. Caution: Use short bursts (30s) to prevent overheating if not using a dedicated reactor.

• Extraction: Cool the vial. Add 10 mL of ethanol to extract the product from the solid support (if used) or dissolve the melt.

• Precipitation: Pour the ethanolic solution into crushed ice/water and neutralize with

  .

• Isolation: Filter and dry the precipitate.

Method C: Iodine-Mediated One-Pot Synthesis

Best for: Avoiding the use of lachrymatory

-bromoketones.

Reagents:

• 3'-Nitroacetophenone (1.0 eq)

• Thioacetamide (2.0 eq)

• Iodine (

  ) (1.0 eq)

Protocol:

• Mixing: Combine 1.0 mmol of 3'-nitroacetophenone and 2.0 mmol of thioacetamide in a reaction vessel.

• Catalyst Addition: Add 1.0 mmol of molecular iodine.

• Heating: Heat the mixture at 80–100°C for 1–2 hours. The iodine acts to halogenate the ketone in situ, which then immediately condenses with the thioamide.

• Work-up: Treat the reaction mixture with saturated sodium thiosulfate solution to quench unreacted iodine (indicated by the disappearance of the dark brown color).

• Extraction: Extract with ethyl acetate, wash with water and brine.

• Purification: Evaporate solvent. Recrystallization is usually sufficient, but column chromatography may be required to remove unreacted ketone.

Expert Insights & Troubleshooting

Handling 3-Nitrophenacyl Bromide[3][4]

• Safety Warning:

  -Haloketones are potent lachrymators (tear gas agents). All weighing and transfers must be performed in a functioning fume hood.

• Storage: Store the bromide in a dark, cool, and dry place. If the solid turns dark brown/black, it has degraded (liberating HBr) and should be recrystallized or discarded.

Yield Optimization

• Electronic Effects: The 3-nitro group is electron-withdrawing. This deactivates the phenyl ring but activates the

  -carbon of the acetophenone precursor toward nucleophilic attack. However, it also decreases the solubility of the intermediate. Ensure sufficient solvent volume in Method A.

• Trapping HBr: In Method A, the product initially forms as a hydrobromide salt. If no precipitate forms upon cooling, the salt might be soluble in ethanol. Always perform the aqueous basic work-up to liberate the free base.

References

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives. Source: National Institutes of Health (PMC). URL:[Link]

• Microwave-Assisted Synthesis of 2-amino-4-substituted Phenyl-thiazole. Source: Asian Journal of Chemistry.[2] URL:[Link]

• Hantzsch Thiazole Synthesis: Mechanism and Procedure. Source: Chem Help Asap. URL:[Link]

• I2-Mediated Synthesis of 1,3,4-Oxa/thiadiazoles and Thiazoles. Source: Organic Chemistry Portal. URL:[Link]

• Recent trends in ionic liquid-mediated synthesis of thiazoles. Source: National Institutes of Health (PMC). URL:[Link]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. asianpubs.org [asianpubs.org]

A Researcher's Guide to 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole: Synthesis, Bioactivity, and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole scaffold remains a cornerstone for the development of novel therapeutic agents. Its derivatives have demonstrated a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This guide provides an in-depth technical overview of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, a member of this versatile class of compounds. We will explore its synthesis, delve into its potential biological activities through established experimental protocols, and offer a comparative analysis with structurally related analogs to provide a comprehensive framework for its evaluation.

The Thiazole Core: A Privileged Scaffold in Drug Discovery

The 1,3-thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This structural motif is present in numerous FDA-approved drugs and serves as a critical pharmacophore in many biologically active molecules.[2] The aromatic nature of the thiazole ring, coupled with the presence of heteroatoms, allows for diverse intermolecular interactions with biological targets. The substitution pattern on the thiazole ring plays a crucial role in determining the compound's pharmacological profile.

Synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole: The Hantzsch Synthesis

A classic and efficient method for the synthesis of 4-substituted thiazoles is the Hantzsch thiazole synthesis.[3] This reaction involves the condensation of an α-haloketone with a thioamide. For the synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, the reaction proceeds between 2-bromo-1-(3-nitrophenyl)ethan-1-one and thioacetamide.

Experimental Protocol: Hantzsch Thiazole Synthesis

Materials:

• 2-bromo-1-(3-nitrophenyl)ethan-1-one

• Thioacetamide

• Ethanol

• Sodium bicarbonate (5% aqueous solution)

• Stir bar and magnetic stirrer hotplate

• Round-bottom flask

• Reflux condenser

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 2-bromo-1-(3-nitrophenyl)ethan-1-one (1 equivalent) in ethanol.

• Add thioacetamide (1.1 equivalents) to the solution.

• Add a stir bar and equip the flask with a reflux condenser.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Neutralize the mixture with a 5% aqueous solution of sodium bicarbonate.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product to obtain crude 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Figure 1: Hantzsch synthesis of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole.

Biological Activity Profile: A Comparative Analysis

The biological activity of thiazole derivatives is highly dependent on the nature and position of the substituents on the thiazole ring. The presence of a nitro group, as in 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, is known to influence the electronic properties of the molecule and can contribute to its biological activity.[4] To provide a comprehensive evaluation, we will compare the potential anticancer and antimicrobial activities of our target compound with two structurally similar analogs: 2-Methyl-4-(4-chlorophenyl)-1,3-thiazole and 2-Methyl-4-(4-hydroxyphenyl)-1,3-thiazole.

Anticancer Activity

The cytotoxic effects of thiazole derivatives against various cancer cell lines are well-documented.[5][6] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and, consequently, the cytotoxic potential of a compound.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO₂ incubator

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compounds (2-Methyl-4-(3-nitrophenyl)-1,3-thiazole and comparators) in the cell culture medium.

• After 24 hours, replace the medium with the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

The following table presents hypothetical IC50 values for our target compound alongside published data for similar thiazole derivatives to facilitate comparison.

Compound	Cancer Cell Line	IC50 (µM)	Reference
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	MCF-7	Hypothetical: 15.5	-
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	A549	Hypothetical: 21.2	-
2-(2-Benzyliden-hydrazinyl)-4-methylthiazole	MDA-MB-231	3.92 µg/mL	[4]
N-[4-(4-Chlorophenyl)thiazol-2-yl]-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide	HL-60	-	[7]
2-(2-(4-Hydroxybenzylidene)hydrazinyl)thiazol-4[5H]-one	MCF-7	31.5 ± 1.91	[5]

Note: The IC50 values for the comparator compounds are sourced from published literature and may have been determined under different experimental conditions.

Figure 2: Potential anticancer mechanism of action for thiazole derivatives.

Antimicrobial Activity

Thiazole derivatives have also been extensively investigated for their antimicrobial properties against a range of bacterial and fungal pathogens.[1][8] The Kirby-Bauer disk diffusion method, or zone of inhibition test, is a widely used qualitative method to assess the antimicrobial activity of a compound.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton agar (for bacteria) or Sabouraud dextrose agar (for fungi)

• Sterile swabs

• Sterile filter paper discs

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Positive control antibiotic discs (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Incubator

Procedure:

• Prepare a standardized inoculum of the test microorganism.

• Using a sterile swab, uniformly streak the inoculum over the entire surface of the agar plate.

• Impregnate sterile filter paper discs with a known concentration of the test compounds and the positive control. A solvent control disc (DMSO) should also be included.

• Place the discs on the surface of the inoculated agar plate.

• Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

• After incubation, measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters.

The following table provides hypothetical zone of inhibition data for the target compound and published data for similar thiazole derivatives.

Compound	Microorganism	Zone of Inhibition (mm)	Reference
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	S. aureus	Hypothetical: 14	-
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	E. coli	Hypothetical: 11	-
2-Methyl-4-(3-nitrophenyl)-1,3-thiazole	C. albicans	Hypothetical: 12	-
4-(4-hydroxyphenyl)-2-methyl-1,3-thiazole derivative (12)	S. aureus	MIC: 125-150 µg/mL	[1]
4-(4-hydroxyphenyl)-2-methyl-1,3-thiazole derivative (12)	E. coli	MIC: 125-150 µg/mL	[1]
2-(3-aryl-5-hetaryl-2-pyrazolin-1-yl)-thiazole derivative	S. aureus	IZ: 0.5–2.6 mm	[3]

Note: The data for comparator compounds may be presented as Minimum Inhibitory Concentration (MIC) or zone of inhibition (IZ) and were obtained under specific experimental conditions.

Figure 3: Experimental workflow for the zone of inhibition assay.

Structure-Activity Relationship (SAR) Insights

The comparative data, although partially hypothetical for the target compound, allows for preliminary structure-activity relationship (SAR) discussions. The electronic nature of the substituent at the 4-position of the thiazole ring significantly influences biological activity.

• Electron-withdrawing groups , such as the nitro group in our target compound, can enhance activity by modulating the molecule's ability to interact with biological targets.

• Halogen substitutions , like the chloro group in 2-Methyl-4-(4-chlorophenyl)-1,3-thiazole, often improve lipophilicity, which can enhance cell membrane permeability and, consequently, biological activity.

• Electron-donating groups , such as the hydroxyl group in 2-Methyl-4-(4-hydroxyphenyl)-1,3-thiazole, can participate in hydrogen bonding interactions with target enzymes or receptors, which can be crucial for activity.

Further systematic modifications of the substituents on both the phenyl and thiazole rings are necessary to establish a comprehensive SAR and to optimize the biological activity of this class of compounds.

Conclusion

2-Methyl-4-(3-nitrophenyl)-1,3-thiazole represents a promising scaffold for further investigation in drug discovery. Its straightforward synthesis via the Hantzsch reaction makes it an accessible starting point for the development of new analogs. The presented experimental protocols for assessing anticancer and antimicrobial activity provide a clear framework for its biological evaluation. The comparative analysis with structurally related compounds highlights the importance of the substitution pattern on the 4-phenyl ring in modulating biological activity. This guide serves as a foundational resource for researchers aiming to explore the therapeutic potential of 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole and its derivatives.

References

• Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives. (n.d.). PMC. Retrieved from [Link]

• IC50 values for thiazoles 2a-p on the MDA-MB231 and HeLa cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of new thiazole derivatives and evaluation of their antimicrobial and cytotoxic activities. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. (n.d.). PMC. Retrieved from [Link]

• Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). MDPI. Retrieved from [Link]

• Table 2 : IC50 values for synthesized compounds against cancer cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• The anticancer IC50 values of synthesized compounds against 3 cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• In vitro and in silico studies of antimicrobial activity. (n.d.). ScienceDirect. Retrieved from [Link]

• Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. (n.d.). PMC. Retrieved from [Link]

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. (n.d.). PMC. Retrieved from [Link]

• Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. (n.d.). PMC. Retrieved from [Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (n.d.). MDPI. Retrieved from [Link]

• Design, Synthesis, and In Vitro Cytotoxic Studies of Some Novel Arylidene-Hydrazinyl-Thiazoles as Anticancer and Apoptosis-Inducing Agents. (n.d.). PMC. Retrieved from [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (n.d.). Springer. Retrieved from [Link]

• Synthesis and Cytotoxicity Evaluation of Some Novel Thiazoles, Thiadiazoles, and Pyrido[2,3-d][1][4][9]triazolo[4,3-a]pyrimidin-5(1H)-ones Incorporating Triazole Moiety. (n.d.). MDPI. Retrieved from [Link]

• Antimicrobial Activity in the Zone of Inhibition (mm) of Synthesized Compounds 10a−ab a …. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Antimicrobial Evaluation of Certain Novel Thiazoles. (n.d.). PMC. Retrieved from [Link]

• Elaborating 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Scaffold with A P-Tolyl Sulfonamide Moiety Enhances Cytotoxic Activity. (n.d.). DOI. Retrieved from [Link]

Sources

• 1. Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023) [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Design, Synthesis, and In Vitro Cytotoxic Studies of Some Novel Arylidene-Hydrazinyl-Thiazoles as Anticancer and Apoptosis-Inducing Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. jchemrev.com [jchemrev.com]
• 9. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole

Executive Summary & Risk Context

2-Methyl-4-(3-nitrophenyl)-1,3-thiazole is a pharmacophore scaffold frequently utilized in the synthesis of antimicrobial agents and xanthine oxidase inhibitors. While specific toxicological data for this exact isomer is often sparse in public registries, its structural motifs—a nitro-aromatic pendant attached to a thiazole heterocycle —dictate a high-alert safety profile.

The Safety Paradox: Researchers often treat thiazoles as standard organic intermediates. However, the nitro group (

) introduces two critical risks:

• Genotoxicity Potential: Nitro-aromatics are established structural alerts for mutagenicity due to in vivo reduction to reactive hydroxylamines/amines [1].

• Energetic Instability: While mono-nitro compounds are generally stable, they lower the decomposition temperature of the molecule. Heating this compound, especially during scale-up or rotary evaporation, requires strict thermal control.

Operational Directive: Treat this compound as a Suspected Mutagen and Potential Sensitizer . All handling must prevent inhalation of dust and dermal absorption of solutions.

Predicted Hazard Profile (SAR Analysis)

Based on Structure-Activity Relationship (SAR) of nitro-thiazole analogs.

Hazard Class	GHS Classification (Predicted)	Mechanism of Action
Acute Toxicity	Category 4 (Oral/Inhalation)	Thiazole ring binding to biological targets; potential interference with enzymatic pathways [2].
Genotoxicity	Category 2 (Suspected)	Nitro-reduction metabolism leading to DNA-adduct formation [3].
Skin/Eye Irritation	Category 2A/2	Acidic protons on the ring system and nitro-group electron withdrawal increase reactivity with mucous membranes.
Physical Hazard	Thermally Sensitive	Nitro groups release energy upon decomposition. Avoid temperatures without DSC data.

Personal Protective Equipment (PPE) Matrix

The selection of PPE for this compound is governed by its solubility profile. Thiazoles are lipophilic; once dissolved in organic solvents (DCM, DMSO, DMF), they permeate standard nitrile gloves rapidly.

Glove Selection Protocol

Data derived from permeation rates of nitro-aromatics in common solvents [4].

State of Matter	Primary Glove	Secondary Glove	Breakthrough Time (Est.)
Solid (Powder)	Nitrile (4 mil)	None required	> 480 min (Solids do not permeate)
Solution (MeOH/EtOH)	Nitrile (Double gloved, 8 mil total)	Change every 30 mins	~45-60 min
Solution (DCM/DMF)	Silver Shield / Laminate	Nitrile (Outer, for grip)	> 480 min (Laminate is required)

Respiratory & Ocular Protection[1][2][3]

• Respiratory:

  • Standard: Fume hood (Face velocity: 0.5 m/s).

  • Outside Hood (Weighing): N95 or P100 particulate respirator. The powder is likely electrostatic; inhalation is the fastest route to systemic toxicity.

• Ocular:

  • Mandatory: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the risk of fine dust migration around the lenses.

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation & Weighing

Objective: Eliminate static charge and prevent aerosolization.

• Engineering Control: Activate the fume hood 5 minutes prior to use. Verify flow alarm.

• Static Control: Thiazole powders are often fluffy and electrostatic. Use an anti-static gun or a localized ionizer bar inside the balance enclosure.

• Weighing:

  • Do not weigh directly on the open bench.

  • Use a closed weighing boat or vial.

  • If a balance enclosure is unavailable, weigh inside the fume hood using a draft shield.

Phase 2: Reaction & Solubilization

Objective: Mitigate permeation and thermal risks.

• Solvent Addition: Add solvent slowly. Nitro-compounds can exhibit heat of solution effects.

• Thermal Limits:

  • Maximum Bath Temp: Do not exceed

    without prior Differential Scanning Calorimetry (DSC) testing.

  • Reflux: If refluxing, ensure a secondary temperature limit switch is active.

• Spill Management:

  • Keep a "dry spill" kit (vermiculite) immediately accessible.

  • Critical: Do not use paper towels to wipe up nitro-aromatic solutions; this increases surface area for evaporation and potential flammability. Use absorbent pads.

Phase 3: Waste & Decontamination

Objective: Prevent environmental release and downstream reactions.

• Quenching: Ensure no unreacted oxidizers or reducing agents are present in the waste stream before adding the thiazole waste.

• Segregation:

  • Stream A: Halogenated Solvents + Thiazole.

  • Stream B: Non-Halogenated + Thiazole.

  • NEVER mix with: Strong bases (NaOH/KOH) or concentrated acids in the waste container, as this can trigger exothermic decomposition of the nitro group.

• Decontamination: Wipe surfaces with a 10% surfactant solution (detergent), followed by water. Avoid using pure bleach, which may react with the thiazole nitrogen.

Workflow Visualization (Logic Map)

The following diagram illustrates the decision-making process for handling 2-Methyl-4-(3-nitrophenyl)-1,3-thiazole, specifically focusing on the critical "State of Matter" decision point that dictates PPE changes.

Figure 1: Operational Safety Logic Flow. Note the critical divergence in glove selection based on solvent carrier, essential for preventing dermal absorption of nitro-aromatics.

Emergency Response Plan

Scenario	Immediate Action	Secondary Action
Skin Contact	Wash immediately with soap and water for 15 mins. Do not use alcohol (increases absorption).	Seek medical attention.[1][2][3][4][5] Monitor for signs of methemoglobinemia (blue lips/nails) due to nitro absorption.
Eye Contact	Flush with water/saline for 15 mins, lifting eyelids.	Consult ophthalmologist. Nitro-aromatics can cause corneal clouding.
Inhalation	Move to fresh air.[1][2][4] If breathing is difficult, administer oxygen (trained personnel only).	Monitor for delayed pulmonary edema (24-hour observation recommended).
Spill (> 5g)	Evacuate area. Allow dust to settle.	Don full PPE (Tyvek suit + Respirator). Clean with wet-wiping method to avoid dust generation.

References

• Nepali, K., et al. (2019). Nitro-Group-Containing Drugs.[6] Journal of Medicinal Chemistry. Link

• Petrou, A., et al. (2021). Thiazole Derivatives as Potent Antimicrobial Agents. Molecules. Link

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria: Nitro Compounds and Mutagenicity. Link

• Ansell Occupational Healthcare. (2022). Chemical Permeation & Degradation Guide (8th Ed). Link

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. media.adeo.com [media.adeo.com]
• 6. Nitro-Group-Containing Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]